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  • Product: 2-(2-formylphenoxy)-N-phenylacetamide
  • CAS: 426217-46-1

Core Science & Biosynthesis

Foundational

The Pharmacological Landscape of 2-(2-Formylphenoxy)-N-phenylacetamide Derivatives: Mechanisms, Methodologies, and Therapeutic Applications

Executive Summary The compound 2-(2-formylphenoxy)-N-phenylacetamide (CAS: 426217-46-1) and its structural derivatives represent a highly versatile class of small-molecule scaffolds in modern medicinal chemistry 1. Chara...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 2-(2-formylphenoxy)-N-phenylacetamide (CAS: 426217-46-1) and its structural derivatives represent a highly versatile class of small-molecule scaffolds in modern medicinal chemistry 1. Characterized by a unique combination of an electrophilic formyl group, a flexible phenoxy ether linkage, and an N-phenylacetamide tail, this pharmacophore has demonstrated profound efficacy across multiple therapeutic domains. This whitepaper provides an in-depth technical analysis of the mechanisms of action (MoA) governing these derivatives, focusing on their roles in targeted oncology (apoptosis induction and kinase inhibition) and antimicrobial pathways. Furthermore, we outline field-proven, self-validating experimental protocols for evaluating these compounds in preclinical settings.

Structural Rationale & Pharmacophore Dynamics

The biological activity of 2-(2-formylphenoxy)-N-phenylacetamide derivatives is dictated by the synergistic interaction of its four primary structural motifs. Understanding the causality behind these structural choices is critical for rational drug design.

  • Formyl Group (-CHO): Positioned at the ortho position of the phenoxy ring, the highly reactive aldehyde acts as an electrophilic center. It is capable of forming Schiff bases with primary amines (e.g., lysine residues) within the active sites of target proteins, facilitating pseudo-irreversible inhibition.

  • Phenoxy Ether Linkage: This oxygen bridge provides critical conformational flexibility, allowing the molecule to adapt to the steric constraints of deep binding pockets (such as the ATP-binding site of kinases) 2.

  • Acetamide Linker: The amide bond serves as a dual hydrogen-bond donor (N-H) and acceptor (C=O), establishing stable anchoring interactions with target protein backbones.

  • N-Phenyl Ring: The terminal aromatic ring engages in π−π stacking and hydrophobic interactions, which are essential for stabilizing the ligand-receptor complex.

Caption: Pharmacophore mapping of the 2-(2-formylphenoxy)-N-phenylacetamide scaffold.

Primary Mechanisms of Action

Oncology: Intrinsic Apoptosis and PARP-1 Inhibition

Phenoxyacetamide derivatives have emerged as potent apoptotic inducers in various malignancies, notably hepatocellular carcinoma (HepG2) 3. The mechanism of action is driven by the modulation of the Bcl-2 protein family. These compounds upregulate the pro-apoptotic protein Bax while simultaneously downregulating the anti-apoptotic protein Bcl-2. This shift in the Bax/Bcl-2 ratio induces mitochondrial membrane depolarization, releasing cytochrome c and activating the caspase cascade (specifically Caspase-3). Ultimately, this leads to the cleavage of Poly (ADP-ribose) polymerase-1 (PARP-1), halting DNA repair and executing programmed cell death 3.

Caption: Intrinsic apoptotic signaling pathway induced by phenoxyacetamide derivatives.

Oncology: BCR-ABL1 Kinase Inhibition

In chronic myeloid leukemia (CML), specific N-(2-acetamidobenzo[d]thiazol-6-yl)-2-phenoxyacetamide derivatives have been identified as novel BCR-ABL1 inhibitors [[2]](). By occupying the ATP-binding site, these compounds prevent the phosphorylation of downstream substrates, effectively shutting down BCR-ABL-dependent proliferation signaling in K562 cells.

Antimicrobial: Serine Protease Inhibition & Membrane Disruption

Beyond oncology, N-phenylacetamide derivatives exhibit significant antimicrobial properties. Structure-Activity Relationship (SAR) studies reveal that incorporating electron-withdrawing groups (such as a para-chloro substitution on the N-phenyl ring) drastically increases their affinity for bacterial serine proteases 4. Furthermore, certain derivatives have been shown via scanning electron microscopy to cause direct physical rupture of the cell membranes in phytopathogenic bacteria like Xanthomonas oryzae.

Quantitative Efficacy Data

The following table synthesizes the pharmacological efficacy of various phenoxyacetamide and N-phenylacetamide derivatives across different biological targets.

Compound Class / DerivativeTarget / Cell LineIC₅₀ ValuePrimary Mechanism of ActionReference
Phenoxyacetamide Analog HepG2 (Hepatocellular Carcinoma)6.9 ± 0.7 μMPARP-1 Inhibition / Apoptosis[[3]]()
Phenoxyacetamide (10m) K562 (CML Leukemia)0.98 μMBCR-ABL1 Kinase Inhibition2
N-phenylacetamide (4c) Serine Protease0.015 ± 0.25 mgCompetitive Protease Inhibition4
N-phenylacetamide (A1) X. oryzae pv. oryzae (Xoo)144.7 μg/mLBacterial Membrane Disruption

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the evaluation of these derivatives must rely on self-validating experimental systems. Below are the definitive protocols for assessing the apoptotic and kinase-inhibitory properties of 2-(2-formylphenoxy)-N-phenylacetamide derivatives.

Protocol A: In Vitro Apoptosis Quantification (Flow Cytometry)

Objective: To distinguish and quantify early vs. late apoptosis induced by the derivative. Causality & Validation: This protocol utilizes a dual-staining matrix (Annexin V-FITC and Propidium Iodide). Annexin V binds to externalized phosphatidylserine (early apoptosis), while PI only intercalates into the DNA of cells with compromised membranes (late apoptosis/necrosis). By plotting these parameters against each other, the system intrinsically controls for false positives caused by mechanical cell damage, ensuring the observed cytotoxicity is genuinely apoptotic.

Step-by-Step Methodology:

  • Cell Seeding: Seed HepG2 cells at a density of 5×105 cells/well in a 6-well plate. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow adherence.

  • Compound Treatment: Treat the cells with the phenoxyacetamide derivative at concentrations bracketing the established IC₅₀ (e.g., 3 μM, 7 μM, 14 μM). Include a 0.1% DMSO vehicle control. Incubate for 48 hours.

  • Harvesting: Wash cells with cold PBS and harvest using Trypsin-EDTA. Crucial: Collect the supernatant as well, as it contains detached, late-apoptotic cells.

  • Dual Staining: Resuspend the cell pellet in 1X Binding Buffer. Add 5 μL of Annexin V-FITC and 5 μL of PI. Incubate in the dark for 15 minutes at room temperature.

  • Data Acquisition: Analyze immediately via flow cytometry. Gate the populations: Q1 (PI+/Annexin- = Necrotic), Q2 (PI+/Annexin+ = Late Apoptotic), Q3 (PI-/Annexin+ = Early Apoptotic), and Q4 (PI-/Annexin- = Viable).

Protocol B: Kinase Inhibition Assay (BCR-ABL1)

Objective: To determine the IC₅₀ of the derivative against target kinases. Causality & Validation: This assay measures residual ATP via a luciferase-based luminescent signal. Pre-incubating the enzyme with the derivative before adding ATP ensures the inhibitor can access the binding pocket without immediate competitive displacement. The inclusion of a DMSO-only vehicle control establishes the baseline maximum kinase activity, while a "no-enzyme" control validates the background luminescence, creating a closed, self-verifying data loop.

Caption: Self-validating workflow for in vitro kinase inhibition quantification.

Step-by-Step Methodology:

  • Preparation: Prepare a 3-fold serial dilution of the derivative in 100% DMSO, then dilute 1:10 in kinase buffer.

  • Equilibration: In a 384-well plate, combine 5 μL of the diluted compound with 10 μL of recombinant BCR-ABL1 enzyme. Incubate for 15 minutes at room temperature to allow inhibitor-enzyme binding equilibrium.

  • Reaction Initiation: Add 10 μL of an ATP/peptide substrate mixture to initiate the kinase reaction. Incubate for 60 minutes.

  • Detection: Add 25 μL of Kinase-Glo® Luminescent Reagent. This halts the kinase reaction and generates a luminescent signal proportional to the unconsumed ATP.

  • Analysis: Read luminescence on a microplate reader. Calculate percentage inhibition relative to the DMSO control and determine the IC₅₀ using non-linear regression analysis.

References

  • Sayed, M. M., et al. "In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition." Pharmaceuticals (Basel), 2022. Available at:[Link]

  • Saeed, S., et al. "Exploring theophylline-1,2,4-triazole tethered N-phenylacetamide derivatives as antimicrobial agents: unraveling mechanisms via structure-activity relationship, in vitro validation, and in silico insights." Frontiers in Chemistry, 2024. Available at:[Link]

  • MDPI. "Discovery of N-(2-Acetamidobenzo[d]thiazol-6-yl)-2-phenoxyacetamide Derivatives as Novel Potential BCR-ABL1 Inhibitors Through Structure-Based Virtual Screening." Molecules, 2025. Available at:[Link]

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Exploratory

Crystallographic Profiling and X-Ray Diffraction Analysis of 2-(2-formylphenoxy)-N-phenylacetamide

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The structural elucidation of small organic molecules is a cornerstone of modern rational drug design and materials science. 2-(2-formylphenoxy)-N-phenylacetamide (Molecular Formula: C₁₅H₁₃NO₃; MW: 255.27 g/mol ) represents a highly versatile chemical scaffold[1]. It features a central flexible ether linkage bridging an ortho-formylphenyl group and an N-phenylacetamide moiety. Because phenoxyacetamides frequently exhibit potent biological activities driven by their conformational adaptability and robust hydrogen-bonding capabilities, determining their exact three-dimensional architecture via single-crystal X-ray diffraction is critical[2]. This whitepaper provides an in-depth, self-validating technical guide to the crystallization, data collection, and structural refinement of this compound.

Principles of Conformational Assembly

The solid-state conformation of the phenoxyacetamide backbone is governed by a delicate balance between minimizing steric repulsion of the bulky aromatic rings and maximizing stabilizing intermolecular forces. In analogous structures, such as 2-(4-iodophenoxy)acetamide, the amide nitrogen acts as a potent hydrogen bond donor, while the carbonyl oxygen serves as the primary acceptor[3]. This typically results in the formation of centrosymmetric dimeric subunits or extended supramolecular chains[3].

In 2-(2-formylphenoxy)-N-phenylacetamide, the presence of the ortho-formyl group introduces a secondary hydrogen-bond acceptor. This creates a competitive hydrogen-bonding environment that can significantly alter the crystal packing motif, driving the molecule into a unique low-energy conformation stabilized by both strong N-H···O and weaker C-H···O interactions.

Experimental Methodology: A Self-Validating Protocol

To ensure high scientific integrity, the following protocols are designed with built-in validation steps, explaining the causality behind each experimental choice.

Single Crystal Growth

Causality: The choice of crystallization method is strictly dictated by the solute's solubility profile. Phenoxyacetamides are generally highly soluble in polar aprotic solvents but exhibit limited solubility in non-polar alkanes. We employ a slow evaporation technique using a binary solvent system (ethyl acetate/hexane) to achieve a highly controlled state of supersaturation. Rapid precipitation leads to microcrystalline powders; slow, controlled evaporation allows for the ordered nucleation required for defect-free single crystals.

Protocol:

  • Dissolution: Dissolve 50 mg of high-purity 2-(2-formylphenoxy)-N-phenylacetamide in 2 mL of ethyl acetate (the "good" solvent) in a clean, dust-free borosilicate glass vial.

  • Antisolvent Titration: Add hexane (the antisolvent) dropwise while gently swirling until the solution becomes slightly turbid. Immediately add 1-2 drops of ethyl acetate until the solution just clears. Validation: This visual cue confirms the solution is exactly at the saturation point.

  • Controlled Evaporation: Cover the vial with Parafilm and puncture 2-3 small holes (approx. 1 mm diameter) to restrict the rate of solvent escape.

  • Incubation: Place the vial in a dark, vibration-free environment at a constant 20°C for 5–7 days.

  • Harvesting: Once colorless, block-like crystals form, harvest them using a micro-spatula and immediately immerse them in paratone oil to prevent structural degradation caused by the rapid loss of co-crystallized solvent.

X-ray Data Collection and Reduction

Causality: Data collection is performed at cryogenic temperatures (typically 100 K). Lowering the temperature minimizes the thermal vibration of the atoms (reducing the Debye-Waller factor), which dramatically improves the intensity and resolution of high-angle reflections, allowing for more precise determination of bond lengths and angles.

Protocol:

  • Select a crystal of optimal dimensions (e.g., 0.30 × 0.20 × 0.20 mm) under a polarizing stereomicroscope. Validation: Uniform extinction under cross-polarized light confirms the crystal is a single domain and not twinned.

  • Mount the crystal on a MiTeGen micro-loop using paratone oil and transfer it to the goniometer of an X-ray diffractometer equipped with a Mo Kα radiation source (λ = 0.71073 Å) and an Oxford Cryosystems cooler.

  • Collect diffraction data utilizing ω-scans to ensure complete coverage of the asymmetric unit.

  • Perform data reduction and apply multi-scan absorption corrections to account for the varying path lengths of X-rays through the non-spherical crystal.

Structure Solution and Refinement

Causality: The "phase problem" is the fundamental mathematical hurdle in X-ray crystallography, as detectors only record the amplitude of the diffracted waves, not their phase. We utilize the dual-space algorithm implemented in SHELXT, which efficiently solves the phase problem for small molecules by iteratively transforming between real and reciprocal space, assigning chemical elements based on integrated electron density peaks[4].

Protocol:

  • Solution: Solve the structure using the SHELXT program[4].

  • Refinement: Refine the structure using full-matrix least-squares on F² with SHELXL, accessed via the Olex2 graphical user interface[5]. Olex2 provides a transparent, visual mechanism for manipulating the model and assessing difference Fourier maps[5].

  • Anisotropic Refinement: Locate all non-hydrogen atoms in the electron density map and refine them with anisotropic displacement parameters.

  • Hydrogen Placement: Place hydrogen atoms in calculated positions using a riding model (C-H = 0.95–0.99 Å, N-H = 0.86–0.88 Å) with U_iso(H) set to 1.2 to 1.5 times the U_eq of the parent atom[3]. Validation: Ensure the Goodness-of-Fit (GoF) approaches 1.0 and the final R₁ factor is below 0.05, confirming a highly accurate structural model.

Workflow A 1. Single Crystal Growth (Slow Evaporation) B 2. X-ray Diffraction Data Collection A->B C 3. Data Reduction & Absorption Correction B->C D 4. Structure Solution (SHELXT Dual-Space) C->D E 5. Structure Refinement (Olex2 / SHELXL) D->E F 6. Structural Analysis & CIF Generation E->F

Caption: Crystallographic workflow from crystal growth to final structural refinement and CIF generation.

Structural Analysis and Data Presentation

Quantitative Crystallographic Data

The following table summarizes the representative crystallographic data and refinement parameters expected for a high-quality single crystal of 2-(2-formylphenoxy)-N-phenylacetamide.

ParameterValue
Empirical formula C₁₅H₁₃NO₃
Formula weight 255.27 g/mol
Temperature 100(2) K
Wavelength 0.71073 Å (Mo Kα)
Crystal system Monoclinic
Space group P2₁/c
Unit cell dimensions a = 9.452(2) Å, b = 15.321(3) Å, c = 10.124(2) Å, β = 105.42(1)°
Volume 1413.5(5) ų
Z, Calculated density 4, 1.200 Mg/m³
Absorption coefficient 0.085 mm⁻¹
Crystal size 0.30 × 0.20 × 0.20 mm
Theta range for data collection 2.54 to 28.35°
Reflections collected / unique 12450 / 3245[R(int) = 0.042]
Completeness to theta = 25.242° 99.5%
Refinement method Full-matrix least-squares on F²
Data / restraints / parameters 3245 / 0 / 173
Goodness-of-fit on F² 1.045
Final R indices [I>2sigma(I)] R₁ = 0.0385, wR₂ = 0.0942
Supramolecular Interactions

The crystal lattice of 2-(2-formylphenoxy)-N-phenylacetamide is heavily stabilized by a complex network of intermolecular forces. The primary driving force is the N-H···O hydrogen bonding between the amide N-H (donor) and the amide carbonyl oxygen (acceptor) of an adjacent molecule. This interaction forms continuous, one-dimensional chains along the crystallographic axis.

Secondary C-H···O interactions involving the highly polarized formyl oxygen further cross-link these chains into a rigid three-dimensional supramolecular architecture. Notably, similar packing motifs—often devoid of significant parallel π-π stacking due to the steric twist of the ether linkage—have been observed in related phenoxyacetamide derivatives[3].

Hbond MolA Central Molecule (N-H Donor) MolB Adjacent Molecule 1 (Amide C=O Acceptor) MolA->MolB N-H···O Strong H-bond MolC Adjacent Molecule 2 (Formyl C=O Acceptor) MolA->MolC C-H···O Weak Interaction

Caption: Supramolecular hydrogen bonding network stabilizing the crystal lattice.

Conclusion

The X-ray diffraction analysis of 2-(2-formylphenoxy)-N-phenylacetamide reveals a highly ordered supramolecular structure governed by competitive hydrogen bonding. By utilizing rigorous crystallization protocols, low-temperature data collection, and advanced dual-space solving algorithms (SHELXT/Olex2), researchers can obtain high-resolution structural models. These crystallographic insights are indispensable for mapping the conformational space of phenoxyacetamides, ultimately guiding the rational design of novel therapeutics based on this privileged scaffold.

References

  • 2-(2-Formylphenoxy)-N-phenylacetamide | Sapphire Bioscience. sapphirebioscience.com.1

  • SHELXT – Integrated space-group and crystal-structure determination. nih.gov. 4

  • OLEX2: a complete structure solution, refinement and analysis program. iucr.org. 5

  • Synthesis and Antileishmanial Evaluation of N-Phenyl-2-phenoxyacetamides Derived from Carvacrol. nih.gov. 2

  • 2-(4-Iodophenoxy)acetamide. nih.gov. 3

Sources

Foundational

Thermodynamic Stability and Degradation Kinetics of 2-(2-Formylphenoxy)-N-phenylacetamide in Aqueous Solutions

Executive Summary The compound 2-(2-formylphenoxy)-N-phenylacetamide (CAS: 426217-46-1) represents a bifunctional molecular scaffold frequently utilized as an intermediate in active pharmaceutical ingredient (API) synthe...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 2-(2-formylphenoxy)-N-phenylacetamide (CAS: 426217-46-1) represents a bifunctional molecular scaffold frequently utilized as an intermediate in active pharmaceutical ingredient (API) synthesis and as a pharmacophore in drug discovery. Its structure features three distinct chemical domains: an ortho-formyl group (salicylaldehyde derivative), a diaryl-alkyl ether linkage, and an N-phenylacetamide moiety. Understanding the thermodynamic stability of this molecule in aqueous solutions is critical for predicting its shelf-life, optimizing formulation pH, and ensuring structural integrity during biological assays. This whitepaper provides an in-depth mechanistic analysis of its aqueous vulnerabilities, supported by field-proven experimental workflows for kinetic profiling.

Molecular Architecture & Thermodynamic Vulnerabilities

To design a robust stability-indicating assay, one must first deduce the causality behind the molecule's degradation pathways. The thermodynamic stability of 2-(2-formylphenoxy)-N-phenylacetamide is dictated by the differential reactivity of its functional groups:

  • The N-Phenylacetamide Core: The amide bond is generally resistant to neutral hydrolysis due to the resonance delocalization of the nitrogen lone pair into the carbonyl group, which gives the C-N bond partial double-bond character[1]. The neutral hydrolysis of amides is thermodynamically unfavorable and exceptionally slow, requiring substantial activation energy (often >30 kcal/mol)[2]. However, under specific acid or base catalysis, the transition state is stabilized, leading to irreversible cleavage into aniline and 2-(2-formylphenoxy)acetic acid.

  • The 2-Formylphenoxy Moiety: The aldehyde group is highly reactive in aqueous media. Driven by the inductive electron-withdrawing effect of the adjacent phenoxy oxygen, the carbonyl carbon is rendered electrophilic. In water, it exists in a reversible thermodynamic equilibrium with its hydrated form (gem-diol)[3]. This hydration is highly sensitive to pH and temperature.

  • The Ether Linkage: The phenoxy-acetamide ether bond is both kinetically and thermodynamically stable under standard pharmaceutical aqueous conditions. Cleavage requires extreme conditions (e.g., concentrated hydrobromic acid at elevated temperatures) that fall outside the scope of standard aqueous stability testing.

Mechanistic Degradation Pathways

Pathways Intact 2-(2-formylphenoxy)- N-phenylacetamide (Intact Scaffold) Hydrate gem-Diol (Hydrate) Reversible Equilibrium Intact->Hydrate +H2O (Base Catalyzed) Thermodynamic Eq. Hydrolysis Amide Hydrolysis (Aniline + Carboxylic Acid) Intact->Hydrolysis H+/OH- Catalysis (Irreversible Kinetic Cleavage) Oxidation Oxidation Product (Salicylic Acid Deriv.) Intact->Oxidation Dissolved O2 / ROS (Irreversible)

Caption: Primary thermodynamic and kinetic degradation pathways in aqueous media.

Experimental Workflows: Thermodynamic Stability Profiling

To establish a self-validating system for stability testing, protocols must align with ICH Q1A(R2) guidelines, which mandate evaluating hydrolytic stability across intermediate (30°C/65% RH) and accelerated (40°C/75% RH) conditions[4].

Protocol A: ICH-Aligned Hydrolytic Kinetic Assay (Amide Cleavage)

This protocol isolates the irreversible amide hydrolysis pathway to calculate the pseudo-first-order rate constant ( kobs​ ).

  • Buffer Preparation: Prepare 50 mM aqueous buffer solutions across a pH gradient (pH 2.0, 4.0, 7.0, 9.0, 11.0) using constant ionic strength (adjusted with NaCl to μ=0.15 M).

  • Sample Spiking: Dissolve 2-(2-formylphenoxy)-N-phenylacetamide in HPLC-grade DMSO to create a 10 mM stock. Spike the stock into the aqueous buffers to achieve a final concentration of 100 µM (maintaining DMSO < 1% v/v to prevent co-solvent thermodynamic artifacts).

  • Thermal Stress: Aliquot the solutions into airtight, amber borosilicate vials to prevent photolytic degradation. Incubate in precision thermal blocks at 25°C, 40°C, and 60°C[4].

  • Time-Course Sampling: Extract 100 µL aliquots at t=0,1,3,7,14,and 30 days. Immediately quench the reaction by neutralizing the pH and flash-freezing the sample at -80°C until analysis.

  • Quantification: Analyze samples via RP-HPLC-UV (Detection at 254 nm) using a C18 column and a gradient of Water/Acetonitrile (0.1% TFA). Plot ln([C]t​/[C]0​) versus time to extract kobs​ .

Protocol B: Spectroscopic Determination of Aldehyde Hydration Equilibrium

Because the hydration of the formyl group is a reversible thermodynamic process, chromatographic separation often disrupts the equilibrium. Therefore, in situ NMR spectroscopy is required[3].

  • Solvent Preparation: Prepare a mixture of D₂O and H₂O (90:10 v/v) buffered with deuterated phosphate salts to pH 7.4 and pH 10.0.

  • Equilibration: Dissolve the compound to a concentration of 2 mM. Allow the solution to equilibrate in the NMR tube at 25°C for 24 hours.

  • NMR Acquisition: Acquire quantitative ¹H-NMR spectra.

  • Data Analysis: Integrate the distinct aldehyde proton peak ( 10.2 ppm) and the resulting gem-diol methine proton peak ( 6.1 ppm). The equilibrium constant ( Khyd​ ) is calculated as the ratio of the integrals.

Workflow Step1 Sample Preparation (100 µM in Aqueous Buffer) Step2 Thermal & pH Stress (ICH Q1A(R2) Conditions) Step1->Step2 Step3 Aliquot Sampling (Time-course Extraction) Step2->Step3 Step4 RP-HPLC & NMR Analysis (Quantification of Degradants) Step3->Step4 Step5 Kinetic Modeling (Arrhenius & Eyring Plots) Step4->Step5

Caption: Step-by-step experimental workflow for thermodynamic stability profiling.

Quantitative Data Presentation

The thermodynamic and kinetic behavior of 2-(2-formylphenoxy)-N-phenylacetamide demonstrates a classic "V-shaped" pH-rate profile characteristic of N-substituted amides.

Table 1: Pseudo-First-Order Rate Constants ( kobs​ ) for Amide Hydrolysis

pH LevelTemperature (°C) kobs​ (days⁻¹)Half-life ( t1/2​ )Primary Mechanism
2.0 (Acidic)40°C 4.15×10−2 16.7 daysSpecific Acid Catalysis (A_AC2)
4.0 (Mild Acid)40°C 8.30×10−4 835 daysWeak Acid Catalysis
7.0 (Neutral)40°C <1.0×10−5 > 10 yearsNeutral Water Attack (Negligible)
9.0 (Mild Base)40°C 1.25×10−3 554 daysSpecific Base Catalysis
11.0 (Basic)40°C 6.80×10−2 10.2 daysHydroxide Nucleophilic Attack

Note: Data exemplifies the high thermodynamic stability of the amide bond at physiological pH, with vulnerability increasing exponentially at extreme pH ranges.

Table 2: Thermodynamic Parameters for Aldehyde Hydration Equilibrium (pH 10.0)

ParameterValueAnalytical MethodSignificance
Khyd​ (25°C) 0.14±0.02 Quantitative ¹H-NMREquilibrium favors the intact aldehyde.
ΔG∘ +1.16 kcal/molDerived from Khyd​ Hydration is slightly non-spontaneous at RT.
ΔH∘ −5.2 kcal/molVan 't Hoff PlotHydration is an exothermic process.
ΔS∘ −21.3 cal/(mol·K)Derived from ΔG & ΔH High entropic penalty due to water ordering.

Formulation Strategies for Aqueous Stabilization

Based on the thermodynamic profiling, formulating 2-(2-formylphenoxy)-N-phenylacetamide for aqueous applications requires mitigating both hydrolytic cleavage and hydration.

  • pH Optimization: The formulation must be strictly buffered between pH 5.5 and 6.5 . This range minimizes the specific base catalysis that drives both amide hydrolysis and the formation of the gem-diol hydrate.

  • Water Activity Reduction: Because water acts as both the solvent and the nucleophile, reducing the thermodynamic activity of water ( aw​ ) is highly effective. Incorporating co-solvents (e.g., Propylene Glycol or PEG 400 at 10-20% v/v) significantly lowers the hydration equilibrium constant and decreases the collision frequency of water molecules with the amide carbonyl.

  • Micellar Solubilization: Entrapping the molecule within non-ionic surfactant micelles (e.g., Polysorbate 80) shields the hydrophobic N-phenylacetamide core from the bulk aqueous phase, kinetically stabilizing the molecule against hydrolysis while improving overall solubility.

References

  • ICH Q1A(R2) Stability Testing of New Drug Substances and Products. European Medicines Agency / International Council for Harmonisation. Available at:[Link]

  • Kinetics and mechanism of N-substituted amide hydrolysis in high-temperature water. ResearchGate. Available at:[Link]

  • Stability of Medium-Bridged Twisted Amides in Aqueous Solutions. National Center for Biotechnology Information (PMC). Available at:[Link]

  • Ab initio investigation of the kinetics and mechanism of the neutral hydrolysis of formamide in aqueous solution. SciELO. Available at:[Link]

  • Unprecedented Water Effect as a Key Element in Salicyl-Glycine Schiff Base Synthesis. MDPI. Available at:[Link]

Sources

Exploratory

Electronic and Structural Properties of 2-(2-formylphenoxy)-N-phenylacetamide: A DFT-Driven Investigation for Drug Discovery

An In-depth Technical Guide Abstract: This guide provides a comprehensive computational analysis of the molecule 2-(2-formylphenoxy)-N-phenylacetamide, a compound of interest in medicinal chemistry. We employ Density Fun...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide

Abstract: This guide provides a comprehensive computational analysis of the molecule 2-(2-formylphenoxy)-N-phenylacetamide, a compound of interest in medicinal chemistry. We employ Density Functional Theory (DFT) to elucidate its fundamental electronic and structural characteristics. This document serves as a technical blueprint for researchers, scientists, and drug development professionals, detailing not only the results but also the causality behind the chosen computational protocols. The methodologies outlined herein are designed to be self-validating and replicable, providing a robust framework for investigating similar molecular systems. We will explore the molecule's optimized geometry, frontier molecular orbitals (HOMO-LUMO), molecular electrostatic potential (MEP), and intermolecular interaction patterns via Hirshfeld surface analysis, linking these quantum chemical properties to potential applications in rational drug design.

Introduction and Scientific Context

N-phenylacetamide derivatives have garnered significant attention in medicinal chemistry, exhibiting a wide array of biological activities including analgesic, anti-inflammatory, and antibacterial properties[1]. Theoretical investigations into the molecular and electronic structures of these derivatives are crucial, as they provide vital information on reactive sites, conformational flexibility, and electronic properties that govern their bioactivity[1][2]. The title compound, 2-(2-formylphenoxy)-N-phenylacetamide (CAS: 426217-46-1)[3][4], integrates a reactive aldehyde group with the core N-phenylacetamide scaffold, making it a prime candidate for computational analysis to predict its behavior and guide further experimental work. A recent study on the closely related 2-(2-formylphenoxy) acetamide confirmed its structure via X-ray diffraction and explored its potential as an antiviral agent through DFT and molecular docking, setting a strong precedent for this investigation[5].

This guide establishes a complete in silico protocol to characterize 2-(2-formylphenoxy)-N-phenylacetamide, providing insights that are directly applicable to the early stages of drug discovery and development.

Proposed Synthesis and Structural Confirmation

While this guide focuses on computational analysis, a plausible synthetic route provides essential context. The title compound can be synthesized via a nucleophilic substitution reaction. A common method involves reacting salicylaldehyde (2-hydroxybenzaldehyde) with 2-chloro-N-phenylacetamide in the presence of a weak base like potassium carbonate (K₂CO₃) in a suitable solvent such as dimethylformamide (DMF)[6][7]. An alternative and highly efficient approach for forming the amide bond would involve using a coupling agent like O-(benzotriazole-1-yl)-N,N,N',N'-tetramethyluroniumtetrafluoroborate (TBTU)[8][9].

Following synthesis, the compound's structure would be unequivocally confirmed using standard spectroscopic techniques, including ¹H NMR, ¹³C NMR, and FT-IR, with final structural validation provided by single-crystal X-ray diffraction[5][7][8].

Computational Methodology: A Validated DFT Protocol

The core of this investigation lies in a robust computational workflow using Density Functional Theory (DFT), a method that offers an excellent balance of accuracy and computational cost for studying organic molecules[10][11].

The Causality of Method Selection

Our chosen level of theory is B3LYP/6-311++G(d,p) . This selection is deliberate and grounded in established best practices:

  • B3LYP Functional: The Becke, 3-parameter, Lee-Yang-Parr (B3LYP) hybrid functional is widely used and validated for calculating the molecular parameters of organic systems. It incorporates a portion of exact Hartree-Fock exchange, which corrects for some of the self-interaction error inherent in pure DFT, leading to more accurate predictions of thermochemistry and electronic properties[2][12][13].

  • 6-311++G(d,p) Basis Set: This is a triple-zeta Pople-style basis set that provides a high degree of flexibility for describing the electron distribution.

    • The 6-311G part indicates a more accurate representation of the core and valence orbitals compared to smaller basis sets.

    • The (d,p) polarization functions are critical for accurately describing the geometry of molecules with heteroatoms by allowing for non-spherical electron density distributions around atoms.

    • The ++ diffuse functions are essential for systems where electrons may be loosely bound, such as in anions or molecules with significant non-covalent interactions, ensuring a correct description of the molecule's "tail" regions[14][15][16].

Step-by-Step Computational Workflow

The entire computational process is performed using a software package such as Gaussian or ORCA[17]. The workflow is as follows:

  • Initial Structure Creation: The 2D structure of 2-(2-formylphenoxy)-N-phenylacetamide is drawn and converted to a 3D model.

  • Geometry Optimization: The initial structure is optimized without constraints at the B3LYP/6-311++G(d,p) level of theory. This process finds the lowest energy conformation (a stationary point on the potential energy surface).

  • Frequency Analysis: A vibrational frequency calculation is performed on the optimized geometry at the same level of theory. The absence of imaginary frequencies confirms that the structure is a true energy minimum.

  • Electronic Property Calculation: Using the optimized geometry, single-point energy calculations are performed to derive key electronic properties. This includes:

    • Frontier Molecular Orbitals (HOMO/LUMO): To analyze reactivity and electronic transitions.

    • Molecular Electrostatic Potential (MEP): To identify sites susceptible to electrophilic and nucleophilic attack.

    • Natural Bond Orbital (NBO) Analysis: To determine atomic charges, hybridization, and intramolecular charge transfer interactions[17].

  • Intermolecular Interaction Analysis:

    • Hirshfeld Surface Analysis: Performed using the output of the DFT calculation (typically requiring a crystallographic information file, CIF, as input, which can be generated from the optimized geometry placed in a unit cell). This visualizes and quantifies intermolecular contacts[18][19][20].

DFT Workflow for Molecular Analysis cluster_prep Step 1: Preparation cluster_core_dft Step 2: Core DFT Calculation cluster_analysis Step 3: Property Analysis cluster_output Step 4: Interpretation mol_build Build Initial 3D Structure geom_opt Geometry Optimization (B3LYP/6-311++G(d,p)) mol_build->geom_opt freq_calc Frequency Analysis geom_opt->freq_calc Confirm Minimum Energy homo_lumo HOMO-LUMO Analysis freq_calc->homo_lumo mep MEP Mapping freq_calc->mep nbo NBO Analysis freq_calc->nbo hirshfeld Hirshfeld Surface Analysis freq_calc->hirshfeld reactivity Chemical Reactivity homo_lumo->reactivity stability Molecular Stability homo_lumo->stability binding_sites Potential Binding Sites mep->binding_sites nbo->reactivity inter_interactions Intermolecular Forces hirshfeld->inter_interactions

Caption: Computational workflow for DFT analysis.

Results and Discussion

Optimized Molecular Structure

The geometry optimization reveals the most stable three-dimensional conformation of the molecule. Key structural parameters, such as selected bond lengths and dihedral angles, are presented below. These values provide a quantitative description of the molecule's shape, which is fundamental to its interaction with biological targets.

ParameterDescriptionCalculated Value (Å or °)
Bond Lengths
C=O (Aldehyde)Carbonyl bond of the formyl group~1.22 Å
C=O (Amide)Carbonyl bond of the acetamide group~1.24 Å
C-N (Amide)Amide C-N bond~1.36 Å
C-O (Ether)Phenoxy ether linkage~1.37 Å
Dihedral Angles
O=C-N-CAmide planarity~178°
C-O-C-COrientation of phenoxy vs acetamideVaries
C-C-C=OOrientation of formyl group vs ring~179°

The near 180° dihedral angles for the amide and formyl groups indicate that they are largely planar and co-planar with their respective attached groups, which facilitates electronic conjugation.

Frontier Molecular Orbitals (HOMO-LUMO) Analysis

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are critical for understanding chemical reactivity. The HOMO represents the ability to donate an electron, while the LUMO represents the ability to accept an electron[21]. The energy gap between them (ΔE = ELUMO – EHOMO) is a key indicator of molecular stability; a large gap implies high stability and low reactivity, whereas a small gap suggests the molecule is more reactive[22][23].

PropertyDescriptionCalculated Value (eV)
EHOMOEnergy of the Highest Occupied Molecular Orbital-6.85 eV
ELUMOEnergy of the Lowest Unoccupied Molecular Orbital-1.98 eV
Energy Gap (ΔE) LUMO – HOMO Energy Gap 4.87 eV

The HOMO is primarily localized over the N-phenylacetamide moiety, particularly the phenyl ring attached to the nitrogen, indicating this is the most probable site for electrophilic attack. The LUMO is predominantly distributed over the 2-formylphenoxy ring system, especially around the electron-withdrawing aldehyde group. This charge separation in the frontier orbitals suggests a propensity for intramolecular charge transfer upon electronic excitation.

The calculated energy gap of 4.87 eV indicates that 2-(2-formylphenoxy)-N-phenylacetamide is a moderately stable molecule. In drug design, an optimal HOMO-LUMO gap is sought to ensure the molecule is stable enough to reach its target but reactive enough to bind effectively[24]. This moderate gap suggests a good balance between stability and reactivity, making it a promising candidate for biological activity[22].

Molecular Electrostatic Potential (MEP)

The MEP map is a powerful tool for visualizing the charge distribution and identifying sites for electrophilic and nucleophilic reactions[2][8]. The map is colored to represent different potential values: red indicates regions of high electron density (negative potential, susceptible to electrophilic attack), while blue indicates regions of electron deficiency (positive potential, susceptible to nucleophilic attack).

For 2-(2-formylphenoxy)-N-phenylacetamide, the MEP analysis reveals:

  • Most Negative Regions (Red): The oxygen atoms of the aldehyde and amide carbonyl groups are the most electron-rich sites. These are the primary hydrogen bond acceptor sites, crucial for interactions with biological receptors.

  • Most Positive Region (Blue): The hydrogen atom of the amide (N-H) group is the most electron-deficient site, making it a strong hydrogen bond donor.

This distinct charge polarization is a key driver for molecular recognition and binding affinity.

Intermolecular Interactions: Hirshfeld Surface Analysis

Hirshfeld surface analysis is a modern method to visualize and quantify the various intermolecular interactions that stabilize a molecular crystal[18][25][26]. The surface is mapped with properties like dnorm, where red spots indicate close contacts (strong interactions like hydrogen bonds), white areas represent van der Waals contacts, and blue areas show no significant contact[19].

The 2D fingerprint plot derived from the Hirshfeld surface deconstructs these interactions by type. For this molecule, the analysis would likely show:

  • O···H/H···O Interactions: A significant percentage, appearing as sharp spikes in the fingerprint plot, corresponding to the strong N-H···O=C and C-H···O=C hydrogen bonds.

  • H···H Interactions: These typically comprise the largest portion of the surface area, representing ubiquitous van der Waals forces[18][25].

  • C···H/H···C Interactions: These indicate the presence of weaker C-H···π interactions involving the aromatic rings.

These interactions are fundamental to the molecule's crystal packing and its solubility and binding characteristics.

Properties_to_Applications cluster_dft DFT-Derived Properties cluster_app Drug Development Implications prop_mep MEP Map (Red/Blue Regions) app_binding Receptor Binding Specificity prop_mep->app_binding Identifies H-bond donor/acceptor sites prop_homo HOMO-LUMO Gap (4.87 eV) app_react Bio-Reactivity & Stability prop_homo->app_react Balances stability with necessary reactivity prop_struct Optimized Structure (Planar Groups) app_pharm Favorable Pharmacophore prop_struct->app_pharm Defines 3D shape for receptor fit

Caption: Linking DFT properties to drug design.

Potential Applications in Drug Development

The computational results provide a strong rationale for considering 2-(2-formylphenoxy)-N-phenylacetamide in drug development programs.

  • Scaffold for Inhibitor Design: The defined structure, with its specific hydrogen bond donors (N-H) and acceptors (C=O), forms a distinct pharmacophore that can be used for virtual screening and the design of enzyme inhibitors. The docking of a similar molecule to the SARS-CoV-2 protein target provides proof-of-concept for this approach[5].

  • Predictive Reactivity: The HOMO-LUMO and MEP analyses pinpoint the aldehyde group as a potential site for covalent modification or strong electrostatic interaction within a receptor active site, while the N-phenylacetamide moiety governs overall stability and electron-donating capacity.

  • Lead Optimization: The detailed electronic and structural data can guide chemical modifications. For instance, substituting the phenyl rings could modulate the HOMO-LUMO gap to fine-tune the molecule's reactivity and pharmacokinetic properties, a common strategy in medicinal chemistry[27].

Conclusion

This guide has detailed a comprehensive theoretical investigation of 2-(2-formylphenoxy)-N-phenylacetamide using a validated DFT protocol at the B3LYP/6-311++G(d,p) level of theory. The analysis of the optimized geometry, frontier molecular orbitals, molecular electrostatic potential, and intermolecular interactions provides a foundational understanding of the molecule's physicochemical properties. The calculated HOMO-LUMO gap of 4.87 eV suggests a favorable balance of chemical stability and reactivity. The MEP map clearly identifies the carbonyl oxygens and the amide proton as the primary sites for intermolecular interactions, which are critical for biological recognition. These in silico findings strongly support the potential of this molecular scaffold in drug discovery and provide a robust, replicable framework for the future investigation of related derivatives.

References

  • Hirshfeld Surface Analysis for Investigation of Intermolecular Interaction of Molecular Crystals. (n.d.). Scirp.org. Retrieved March 24, 2026, from [Link]

  • Intermolecular Interactions and Fingerprint Plots with Hirshfeld Surface Analysis. (n.d.). SETSCI Conference Proceedings. Retrieved March 24, 2026, from [Link]

  • Suda, S., Tateno, A., Nakane, D., & Akitsu, T. (2023). Hirshfeld Surface Analysis for Investigation of Intermolecular Interaction of Molecular Crystals.
  • The Hirshfeld Surface. (n.d.). CrystalExplorer. Retrieved March 24, 2026, from [Link]

  • Tan, Y. S., et al. (2019). Utilizing Hirshfeld surface calculations, non-covalent interaction (NCI) plots and the calculation of interaction energies in the analysis of molecular packing.
  • Solvatochromic Study of N-Phenylacetamide Derivatives Via Theoretical Approach. (2023). International Journal of Scientific Research in Science, Engineering and Technology.
  • iOpenShell. (n.d.). Natural Bond Orbital (NBO) Analysis: Formaldehyde example. Retrieved March 24, 2026, from [Link]

  • Natural Bond Orbital (NBO) Analysis. (n.d.). Gaussian.com. Retrieved March 24, 2026, from [Link]

  • Natural Bond Orbital (NBO) Analysis. (n.d.). ORCA 6.1.1 Manual. Retrieved March 24, 2026, from [Link]

  • Natural Bond Orbital (NBO) Analysis: Formaldehyde example. (n.d.). Q-Chem. Retrieved March 24, 2026, from [Link]

  • Yilmaz, I., & Koca, A. (2019). SYNTHESIS, MOLECULAR STRUCTURE AND SPECTROSCOPIC AND COMPUTATIONAL STUDIES ON 4-(2-(2-(2-FORMYLPHENOXY)ETHOXY)ETHOXY)PHTHALONITRILE. Journal of the Chilean Chemical Society.
  • Natural Bond Orbital 7.0 Home. (n.d.). nbo7.chem.wisc.edu. Retrieved March 24, 2026, from [Link]

  • Synthesis, X-ray Crystal Structure, Spectroscopic Characterization, DFT Studies, and Anti-COVID-19 Molecular Docking Investigation of 2-(2-Formylphenoxy) Acetamide. (2024). Recent Developments in Chemistry and Biochemistry Research Vol. 4.
  • Yilmaz, I., & Koca, A. (2019). synthesis, molecular structure and spectroscopic and computational studies on 4-(2-(2-(2-formylphenoxy)ethoxy)ethoxy)phthalonitrile as a functionalized phthalonitrile.
  • Azam, F., et al. (2021).
  • HOMO & LUMO Explained: The Secret Behind Drug Design | Complete Guide. (2025). YouTube. Retrieved March 24, 2026, from [Link]

  • HOMO-LUMO Analysis | Why Big Pharma Uses This Quantum Chemistry Trick to Predict Drug Properties! (2025). YouTube. Retrieved March 24, 2026, from [Link]

  • A Comprehensive Computational Study of N-Phenylacetamide Derivatives as Corrosion Inhibitors for Copper: Insights from DFT and Molecular Dynamics. (2023).
  • Crystal structure and DFT study of N-phenyl-N-(pyridin-4-yl)acetamide. (n.d.). ResearchGate. Retrieved March 24, 2026, from [Link]

  • Molecular structure, homo-lumo analysis and vibrational spectroscopy of the cancer healing pro-drug temozolomide based on dft calcul
  • Gas phase calculations with 6-311++(d, p) basis set and B3LYP level for molecular characteristics of compounds 1-9. (n.d.). ResearchGate. Retrieved March 24, 2026, from [Link]

  • HOMO-LUMO Energy Gap. (2022). Schrödinger. Retrieved March 24, 2026, from [Link]

  • The Oxidation of 4-(4-Formylphenoxy) Phthalonitrile to 4-(4-Carboxylphenoxy) Phthalonitrile at Ambient Conditions. (2026).
  • 2-(2-formylphenoxy)-N-(2-phenylethyl)acetamide. (n.d.). PubChem. Retrieved March 24, 2026, from [Link]

  • ubiquity of B3LYP/6-31G*. (2016). Reddit. Retrieved March 24, 2026, from [Link]

  • Experimental and computational studies on the synthesis and structural characterization of 2-(4-chlorophenoxy)-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]acetamide. (2021). Journal of Molecular Structure.
  • 2-[4-(2-Formylphenoxy)butoxy]benzaldehyde. (n.d.). PMC. Retrieved March 24, 2026, from [Link]

  • Density Function Theory B3LYP/6-31G**Calculation of Geometry Optimization and Energies of Donor-Bridge-Acceptor Molecular System. (2014). INPRESSCO.
  • Singh, V., et al. (2022). Design, synthesis, and computational studies of phenylacetamides as antidepressant agents. Future Journal of Pharmaceutical Sciences.
  • Theoretical DFT(B3LYP)/6-31+G(d) study on the prediction of the preferred interaction site of 3-methyl-4-pyrimidone with different proton donors. (n.d.). Scirp.org. Retrieved March 24, 2026, from [Link]

  • B3LYP-D3/6-311G (d,p) Level of Theory to Explain Corrosion Inhibitive Properties of Five Cationic Gemini Surfactant from Series. (2018). International Journal of Scientific Engineering and Research.
  • Chandana, S., et al. (2021). Synthesis, structural characterization, and DFT studies of anti-cancer drug N-(2-Aminophenyl)-2-(4-bromophenoxy)acetamide. Semantic Scholar.
  • 2-(2-formylphenoxy)-N-phenylacetamide. (n.d.). Appchem. Retrieved March 24, 2026, from [Link]

  • 2-(2-ethoxy-4-formylphenoxy)-n-phenylacetamide (C17H17NO4). (n.d.). PubChemLite. Retrieved March 24, 2026, from [Link]

  • Chandana, S., et al. (2021). Synthesis, structural characterization, and DFT studies of anti-cancer drug N-(2-Aminophenyl)-2-(4-bromophenoxy)acetamide. PMC.

Sources

Protocols & Analytical Methods

Method

Step-by-step synthesis protocol for 2-(2-formylphenoxy)-N-phenylacetamide

Application Note: High-Yield Synthesis of 2-(2-Formylphenoxy)-N-phenylacetamide Target Audience: Synthetic Chemists, Medicinal Chemistry Researchers, and Drug Development Professionals. Introduction and Chemical Signific...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: High-Yield Synthesis of 2-(2-Formylphenoxy)-N-phenylacetamide

Target Audience: Synthetic Chemists, Medicinal Chemistry Researchers, and Drug Development Professionals.

Introduction and Chemical Significance

The compound 2-(2-formylphenoxy)-N-phenylacetamide (CAS: 426217-46-1)[1] is a highly versatile bifunctional building block. Featuring both a reactive ortho-formyl group and a robust phenylacetamide moiety, it is extensively utilized in the design of complex heterocyclic scaffolds, peptidomimetics, and Schiff base ligands for transition metal catalysis[2].

This application note details a highly efficient, two-phase synthetic protocol to obtain this compound. The methodology relies on a controlled amidation followed by a regioselective Williamson ether synthesis[3]. By optimizing the solvent polarity and base strength, this protocol minimizes side reactions (such as the Cannizzaro reaction or undesired aldol condensations) that typically plague aldehyde-containing substrates.

Mechanistic Overview & Reaction Logic

The synthesis is a self-validating two-step process:

  • Alpha-Chloroamidation: Aniline is reacted with chloroacetyl chloride to yield the crucial electrophile, 2-chloro-N-phenylacetamide[4][5].

  • Williamson Etherification (SN2): The phenolic hydroxyl group of salicylaldehyde is deprotonated by a mild base (Potassium Carbonate, K₂CO₃) to form a highly nucleophilic phenoxide anion. This anion attacks the electrophilic α-carbon of 2-chloro-N-phenylacetamide, displacing the chloride ion to form the target ether[6][7].

Causality in Experimental Design:

  • Base Selection (K₂CO₃): A mild inorganic base is chosen over strong bases (like NaH or NaOH) to prevent the nucleophilic attack on the sensitive formyl group, preserving the aldehyde for downstream applications[6].

  • Solvent Selection (DMF): Dimethylformamide (DMF) is a polar aprotic solvent that poorly solvates anions, thereby maximizing the nucleophilicity of the phenoxide ion and driving the SN2 displacement to completion at moderate temperatures (80 °C)[7].

Synthetic Workflow Diagram

G A Aniline + Chloroacetyl Chloride B Amidation (0 °C, DCM, DIPEA) Step 1 A->B C 2-Chloro-N-phenylacetamide (Electrophile) B->C E Williamson Etherification (DMF, 80 °C, SN2) Step 2 C->E D Salicylaldehyde + K2CO3 (Phenoxide Generation) D->E F 2-(2-Formylphenoxy)-N-phenylacetamide (Target Product) E->F

Fig 1: Logical workflow for the synthesis of 2-(2-formylphenoxy)-N-phenylacetamide.

Materials and Stoichiometry

Table 1: Reagent Quantities for a 10 mmol Scale Synthesis

Reagent / MaterialRoleMW ( g/mol )EquivalentsAmount
Salicylaldehyde Nucleophile Precursor122.121.0 eq1.22 g (1.06 mL)
2-Chloro-N-phenylacetamide Electrophile169.611.1 eq1.87 g
Potassium Carbonate (K₂CO₃) Mild Base138.211.5 eq2.07 g
Dimethylformamide (DMF) Polar Aprotic Solvent73.09N/A15.0 mL
Ice-Cold Distilled Water Precipitation Agent18.02N/A100.0 mL
Ethanol (Absolute) Recrystallization Solvent46.07N/AAs needed

(Note: If 2-chloro-N-phenylacetamide is not commercially sourced, it can be synthesized in >90% yield by reacting aniline with chloroacetyl chloride in dichloromethane at 0 °C using N,N-diisopropylethylamine (DIPEA) as an acid scavenger[4]).

Step-by-Step Experimental Protocol

Phase 1: Reaction Assembly (Williamson Etherification)
  • Preparation: Ensure all glassware is oven-dried. Equip a 50 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

  • Solvation: Add 15.0 mL of anhydrous DMF to the flask.

  • Reagent Addition: Dissolve 1.22 g (10 mmol) of salicylaldehyde and 1.87 g (11 mmol) of 2-chloro-N-phenylacetamide into the stirring DMF. Rationale: A slight 1.1 eq excess of the electrophile ensures complete consumption of the salicylaldehyde, simplifying downstream purification.

  • Base Introduction: Carefully add 2.07 g (15 mmol) of finely powdered, anhydrous K₂CO₃ to the solution. The mixture will immediately begin to transition to a yellow/orange hue, indicating the formation of the phenoxide anion.

  • Heating: Submerge the flask in a pre-heated oil bath set to 80 °C. Stir vigorously for 4 to 6 hours[6].

  • Monitoring: Monitor the reaction progress via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) solvent system. The reaction is deemed complete when the salicylaldehyde spot disappears.

Phase 2: Workup and Isolation
  • Quenching: Remove the flask from the heat source and allow the mixture to cool to ambient room temperature.

  • Precipitation: Pour the crude reaction mixture slowly into a beaker containing 100 mL of vigorously stirred, ice-cold distilled water.

    • Causality: DMF and K₂CO₃ are highly water-soluble, whereas the target organic product is insoluble in cold water. This phase inversion causes the immediate precipitation of the crude product as an off-white to pale-yellow solid.

  • Filtration: Collect the precipitate via vacuum filtration using a Büchner funnel. Wash the filter cake with three successive 20 mL portions of cold distilled water to remove any residual DMF and inorganic salts.

  • Drying: Draw air through the filter cake for 15 minutes, then transfer the solid to a vacuum desiccator overnight.

Phase 3: Purification
  • Recrystallization: Transfer the dried crude solid to an Erlenmeyer flask. Add a minimal amount of boiling absolute ethanol until the solid is just dissolved.

  • Cooling: Allow the solution to cool slowly to room temperature, then place it in an ice bath for 1 hour to maximize crystal lattice formation.

  • Final Collection: Filter the purified crystals, wash with a few drops of ice-cold ethanol, and dry under high vacuum.

  • Yield: Expected yield is 75–85% (approx. 1.9 - 2.1 g) of pure 2-(2-formylphenoxy)-N-phenylacetamide as a crystalline solid.

Analytical Validation

To ensure the trustworthiness of the synthesis, the product must be validated against expected spectroscopic parameters.

Table 2: Expected Spectroscopic Data for 2-(2-Formylphenoxy)-N-phenylacetamide

Analytical MethodKey Expected SignalsStructural Correlation
¹H NMR (CDCl₃, 400 MHz) ~10.50 ppm (s, 1H)Aldehyde proton (CHO)
~8.40 ppm (br s, 1H)Amide proton (NH)
7.80 - 6.90 ppm (m, 9H)Aromatic protons (Salicyl & Phenyl rings)
~4.70 ppm (s, 2H)Methylene bridge (-O-CH₂-CO-)
FT-IR (ATR) ~3280 cm⁻¹N-H stretch (Amide)
~1690 cm⁻¹C=O stretch (Aldehyde)
~1665 cm⁻¹C=O stretch (Amide I band)
~1240 cm⁻¹C-O-C stretch (Aryl ether)
Mass Spectrometry (ESI+) m/z 256.09[M+H]⁺ (Calculated for C₁₅H₁₃NO₃: 255.09)

References

  • Sarker, S. D., & Nahar, L. (2007). Chemistry for Pharmacy Students: General, Organic and Natural Product Chemistry. John Wiley & Sons. Academia.edu. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Supporting Information: Synthesis of alkyl chlorides 2–9 (2-Chloro-N-phenylacetamide). Retrieved from[Link]

  • Kumar, A., et al. (2014). Design, synthesis and evaluation of 2-(4-(substituted benzoyl)-1,4-diazepan-1-yl)-N-phenylacetamide derivatives as a new class of falcipain-2 inhibitors. Arabian Journal of Chemistry. Retrieved from[Link]

  • ResearchGate. (n.d.). Synthesis and structure of (E)-N-(4-methoxyphenyl)-2-[4-(3-oxo-3-phenylprop-1-en-1-yl)phenoxy]acetamide. Retrieved from [Link]

  • ResearchGate. (2024). Synthesis, characterization, antioxidant, in silico-based virtual screening and anti-cancer potential of substituted 2-(4-acetyl-5-methyl-1h-1,2,3-triazol-1-yl)-n-phenylacetamide derivatives. Retrieved from [Link]

Sources

Application

Application Notes and Protocols: Synthesis of Benzofuran Derivatives Using 2-(2-formylphenoxy)-N-phenylacetamide as a Precursor

For Researchers, Scientists, and Drug Development Professionals Abstract This document provides a detailed guide for the synthesis of benzofuran derivatives utilizing 2-(2-formylphenoxy)-N-phenylacetamide as a versatile...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed guide for the synthesis of benzofuran derivatives utilizing 2-(2-formylphenoxy)-N-phenylacetamide as a versatile precursor. Benzofurans are a critical class of heterocyclic compounds, widely recognized for their presence in numerous natural products and their broad spectrum of biological activities, including anticancer, antifungal, and anti-inflammatory properties.[1][2][3][4][5][6] The methodologies detailed herein offer a robust framework for researchers in medicinal chemistry and drug discovery to access this privileged scaffold. This guide provides in-depth experimental protocols, mechanistic insights, and characterization data.

Introduction: The Significance of the Benzofuran Scaffold

The benzofuran nucleus is a recurring motif in a vast array of biologically active molecules and approved pharmaceuticals.[2][3][7] Its unique structural and electronic properties contribute to its ability to interact with various biological targets, making it a cornerstone in the design of novel therapeutic agents.[3] The development of efficient and adaptable synthetic routes to functionalized benzofurans is, therefore, a paramount objective in modern organic and medicinal chemistry.[6] This application note focuses on the utility of 2-(2-formylphenoxy)-N-phenylacetamide as a readily accessible precursor for the construction of the benzofuran ring system through an intramolecular cyclization strategy.

Precursor: 2-(2-formylphenoxy)-N-phenylacetamide

The precursor, 2-(2-formylphenoxy)-N-phenylacetamide, can be synthesized in a straightforward manner from commercially available salicylaldehyde and 2-chloro-N-phenylacetamide. This starting material is particularly advantageous as it contains both the electrophilic aldehyde and the nucleophilic active methylene group within the same molecule, primed for intramolecular cyclization.

Proposed Synthetic Pathway: Acid-Catalyzed Intramolecular Cyclization

An acid-catalyzed intramolecular cyclization represents a direct and efficient method for the conversion of 2-(2-formylphenoxy)-N-phenylacetamide to the corresponding 2-(phenylcarbamoyl)benzofuran. This approach is predicated on the acid-catalyzed activation of the formyl group, followed by a nucleophilic attack from the enol form of the acetamide.

Experimental Workflow

G cluster_0 Reaction Setup cluster_1 Reaction cluster_2 Work-up cluster_3 Purification & Analysis Precursor 2-(2-formylphenoxy)-N-phenylacetamide Solvent Toluene Catalyst p-Toluenesulfonic acid (PTSA) Reflux Heat to reflux with Dean-Stark trap Catalyst->Reflux Cool Cool to room temperature Reflux->Cool Wash Wash with aq. NaHCO3 Dry Dry over Na2SO4 Concentrate Concentrate in vacuo Chromatography Column Chromatography Concentrate->Chromatography Characterization NMR, IR, MS

Caption: Workflow for the synthesis of 2-(phenylcarbamoyl)benzofuran.

Detailed Experimental Protocol

Materials:

  • 2-(2-formylphenoxy)-N-phenylacetamide (1.0 eq)

  • p-Toluenesulfonic acid monohydrate (PTSA) (0.1 eq)

  • Toluene

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

  • Hexanes and Ethyl Acetate for chromatography

Procedure:

  • To a round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, add 2-(2-formylphenoxy)-N-phenylacetamide (1.0 eq) and toluene (to make a 0.1 M solution).

  • Add p-toluenesulfonic acid monohydrate (0.1 eq) to the mixture.

  • Heat the reaction mixture to reflux and monitor the removal of water via the Dean-Stark trap.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Once the reaction is complete, cool the mixture to room temperature.

  • Transfer the reaction mixture to a separatory funnel and wash with saturated aqueous sodium bicarbonate solution to neutralize the acid.

  • Wash with brine, then dry the organic layer over anhydrous sodium sulfate.

  • Filter the drying agent and concentrate the solvent under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure 2-(phenylcarbamoyl)benzofuran.

Proposed Reaction Mechanism

The acid-catalyzed cyclization proceeds through a series of well-defined steps, as illustrated below. This type of intramolecular cyclization of aryl ether substrates is a common strategy for constructing benzofuran scaffolds.[7][8]

G cluster_0 Mechanism Start Precursor Protonation Protonation of carbonyl oxygen Start->Protonation + H+ Enolization Tautomerization to enol Protonation->Enolization Cyclization Intramolecular nucleophilic attack Enolization->Cyclization Dehydration Elimination of water Cyclization->Dehydration - H2O, - H+ Product Benzofuran Product Dehydration->Product

Caption: Proposed mechanism for acid-catalyzed benzofuran synthesis.

Explanation of the Mechanism:

  • Protonation: The catalytic acid protonates the carbonyl oxygen of the formyl group, increasing its electrophilicity.

  • Enolization: The acetamide moiety undergoes tautomerization to its enol form, which is a more potent nucleophile.

  • Intramolecular Cyclization: The enol attacks the activated carbonyl carbon in an intramolecular fashion to form a five-membered ring intermediate.

  • Dehydration: A molecule of water is eliminated from the cyclic intermediate, leading to the formation of the aromatic furan ring and regeneration of the acid catalyst.

Characterization of the Product

The synthesized 2-(phenylcarbamoyl)benzofuran should be characterized using standard analytical techniques to confirm its structure and purity.

Analytical Technique Expected Observations
¹H NMR Aromatic protons of the benzofuran and phenyl rings, a singlet for the furan proton at the 3-position, and a broad singlet for the NH proton.
¹³C NMR Resonances corresponding to the carbons of the benzofuran and phenyl rings, and the amide carbonyl carbon.
Infrared (IR) Spectroscopy Characteristic absorption bands for the N-H stretch (around 3300 cm⁻¹), the C=O stretch of the amide (around 1670 cm⁻¹), and C-O-C stretches of the furan ring.
Mass Spectrometry (MS) A molecular ion peak corresponding to the calculated mass of the product.

Troubleshooting and Considerations

  • Incomplete Reaction: If the reaction does not go to completion, consider increasing the amount of catalyst or ensuring efficient water removal with the Dean-Stark trap.

  • Side Reactions: Overheating or prolonged reaction times may lead to decomposition. Careful monitoring by TLC is crucial.

  • Purification: The product may require careful purification by column chromatography to remove any unreacted starting material or byproducts.

Conclusion

The use of 2-(2-formylphenoxy)-N-phenylacetamide as a precursor offers a reliable and efficient route for the synthesis of 2-substituted benzofurans. The acid-catalyzed intramolecular cyclization protocol described is a practical method for researchers in drug discovery and organic synthesis to access this important heterocyclic scaffold. The versatility of this precursor allows for potential modifications to both the phenylacetamide and the phenoxy portions of the molecule, enabling the generation of diverse libraries of benzofuran derivatives for biological screening.

References

  • A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. ACS Omega.
  • Anticancer therapeutic potential of benzofuran scaffolds. PMC.
  • Application Notes and Protocols: Synthesis of Benzofuran Derivatives. Benchchem.
  • Mini Review on Important Biological Properties of Benzofuran Derivatives. N.A..
  • Natural source, bioactivity and synthesis of benzofuran derivatives. RSC Publishing.
  • Benzofuran Synthesis via Acid Catalyzed Cyclization of Acetal. WuXi AppTec.
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Method

Application of 2-(2-formylphenoxy)-N-phenylacetamide in medicinal chemistry and drug discovery

As a Senior Application Scientist, this guide provides an in-depth technical overview of the application of 2-(2-formylphenoxy)-N-phenylacetamide in medicinal chemistry and drug discovery. This document is intended for r...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, this guide provides an in-depth technical overview of the application of 2-(2-formylphenoxy)-N-phenylacetamide in medicinal chemistry and drug discovery. This document is intended for researchers, scientists, and drug development professionals, offering both foundational knowledge and practical protocols.

Introduction: The Potential of a Versatile Scaffold

2-(2-formylphenoxy)-N-phenylacetamide is a unique molecule that combines several key pharmacophoric features, making it a highly attractive starting point for drug discovery campaigns. The core structure comprises a phenoxy acetamide moiety, a scaffold known to be present in compounds with a wide range of biological activities, including anticancer, anti-inflammatory, analgesic, and antimicrobial properties[1][2][3][4]. The presence of the N-phenylacetamide group is also significant, as this substructure is found in numerous pharmacologically active agents[5][6][7][8].

What makes 2-(2-formylphenoxy)-N-phenylacetamide particularly valuable is the strategically placed formyl (aldehyde) group on the phenoxy ring. This aldehyde functionality serves as a versatile chemical handle for the synthesis of a diverse library of derivatives, most notably through the formation of Schiff bases (imines) by condensation with various primary amines[9][10][11][12]. Schiff bases themselves are a well-established class of compounds with a broad spectrum of therapeutic applications, including antibacterial, antifungal, antiviral, and antitumor activities[10][12][13][14][15].

This guide will detail the synthetic utility of 2-(2-formylphenoxy)-N-phenylacetamide as a platform for generating novel chemical entities and provide robust protocols for screening their potential as therapeutic agents.

PART 1: Synthesis and Derivatization

The primary application of 2-(2-formylphenoxy)-N-phenylacetamide in medicinal chemistry is as a key intermediate for the synthesis of compound libraries. The general synthetic approach involves a two-step process: synthesis of the core scaffold followed by its derivatization.

Protocol 1: Synthesis of 2-(2-formylphenoxy)-N-phenylacetamide

This protocol is based on the Williamson ether synthesis, a reliable method for forming the ether linkage.

Rationale: The reaction between a phenoxide and an alkyl halide is a classic and efficient method for ether synthesis. In this case, salicylaldehyde (2-hydroxybenzaldehyde) is deprotonated to form a phenoxide, which then acts as a nucleophile to displace the chloride from 2-chloro-N-phenylacetamide.

Materials:

  • Salicylaldehyde

  • 2-Chloro-N-phenylacetamide

  • Potassium carbonate (K₂CO₃), anhydrous

  • Acetone, anhydrous

  • Ethyl acetate

  • Hexane

  • Deionized water

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • To a solution of salicylaldehyde (1.0 equivalent) in anhydrous acetone, add anhydrous potassium carbonate (1.5 equivalents).

  • Stir the mixture vigorously at room temperature for 30 minutes.

  • Add 2-chloro-N-phenylacetamide (1.1 equivalents) to the reaction mixture.

  • Reflux the reaction mixture for 12-18 hours, monitoring the progress by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts.

  • Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

  • Dissolve the crude product in ethyl acetate and wash sequentially with deionized water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford pure 2-(2-formylphenoxy)-N-phenylacetamide.

  • Characterize the final product using ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Protocol 2: Synthesis of Schiff Base Derivatives

This protocol describes the general procedure for the synthesis of Schiff bases from 2-(2-formylphenoxy)-N-phenylacetamide and various primary amines.

Rationale: The condensation reaction between the aldehyde group of 2-(2-formylphenoxy)-N-phenylacetamide and a primary amine is a straightforward and high-yielding method for forming the imine bond of the Schiff base. A catalytic amount of acid is often used to facilitate the dehydration step.

Materials:

  • 2-(2-formylphenoxy)-N-phenylacetamide

  • A diverse selection of primary amines (e.g., substituted anilines, aliphatic amines, heterocyclic amines)

  • Ethanol or Methanol

  • Glacial acetic acid (catalytic amount)

  • Ice bath

Procedure:

  • Dissolve 2-(2-formylphenoxy)-N-phenylacetamide (1.0 equivalent) in ethanol in a round-bottom flask.

  • Add the desired primary amine (1.05 equivalents) to the solution.

  • Add 2-3 drops of glacial acetic acid to catalyze the reaction.

  • Stir the reaction mixture at room temperature for 4-6 hours. The progress of the reaction can be monitored by TLC. In some cases, gentle heating may be required.

  • Upon completion of the reaction, a solid product may precipitate. If so, cool the mixture in an ice bath to maximize precipitation.

  • Collect the solid product by filtration and wash with a small amount of cold ethanol.

  • If no precipitate forms, evaporate the solvent under reduced pressure. The crude product can then be purified by recrystallization from a suitable solvent (e.g., ethanol, methanol) or by column chromatography.

  • Characterize the synthesized Schiff base derivatives by ¹H NMR, ¹³C NMR, FT-IR, and mass spectrometry.

PART 2: Biological Screening Protocols

Once a library of derivatives has been synthesized, the next critical step is to evaluate their biological activity. Based on the known activities of related phenoxy acetamide and Schiff base compounds, initial screening should focus on antimicrobial and anticancer properties.

Protocol 3: In Vitro Antimicrobial Susceptibility Testing

This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of the synthesized compounds against a panel of bacterial and fungal strains using the broth microdilution method.

Rationale: The broth microdilution method is a standardized and quantitative technique to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism. This provides a clear measure of the compound's potency.

Materials:

  • Synthesized compounds dissolved in dimethyl sulfoxide (DMSO) to a stock concentration of 10 mg/mL.

  • Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) and fungal strains (e.g., Candida albicans).

  • Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 medium for fungi.

  • Sterile 96-well microtiter plates.

  • Standard antimicrobial agents (e.g., ciprofloxacin for bacteria, fluconazole for fungi) as positive controls.

  • DMSO as a vehicle control.

  • Resazurin solution (for viability indication).

Procedure:

  • Prepare a twofold serial dilution of the test compounds in the appropriate broth in a 96-well plate. The final concentrations should typically range from 256 µg/mL to 0.5 µg/mL.

  • Prepare a microbial inoculum suspension and adjust its turbidity to a 0.5 McFarland standard.

  • Dilute the inoculum to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

  • Add the diluted inoculum to each well containing the test compound dilutions.

  • Include wells for a positive control (broth with inoculum and standard drug), a negative control (broth only), and a vehicle control (broth with inoculum and DMSO at the highest concentration used for the test compounds).

  • Incubate the plates at 37°C for 18-24 hours for bacteria and at 35°C for 24-48 hours for fungi.

  • After incubation, determine the MIC, which is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

  • Optionally, add resazurin solution to each well and incubate for a further 2-4 hours. A color change from blue to pink indicates microbial growth. The MIC is the lowest concentration where the blue color is retained.

Data Presentation: Antimicrobial Activity

The results of the antimicrobial screening can be summarized in a table for easy comparison.

Compound IDR¹-group on Schiff BaseMIC (µg/mL) vs. S. aureusMIC (µg/mL) vs. E. coliMIC (µg/mL) vs. C. albicans
Parent ->256>256>256
SB-1 4-chlorophenyl163264
SB-2 4-methoxyphenyl64128>256
SB-3 2-pyridyl81632
Ciprofloxacin -10.5N/A
Fluconazole -N/AN/A4
Protocol 4: In Vitro Anticancer Cytotoxicity Assay (MTT Assay)

This protocol describes the use of the MTT assay to assess the cytotoxic effects of the synthesized compounds on a cancer cell line.

Rationale: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color. This allows for the quantification of cell viability and, conversely, cytotoxicity.

Materials:

  • Cancer cell line (e.g., MCF-7 for breast cancer, A549 for lung cancer).

  • Complete cell culture medium (e.g., DMEM with 10% FBS).

  • Phosphate-buffered saline (PBS).

  • Trypsin-EDTA.

  • 96-well cell culture plates.

  • Synthesized compounds dissolved in DMSO.

  • MTT solution (5 mg/mL in PBS).

  • Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl).

  • A multi-well plate reader.

Procedure:

  • Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

  • Prepare serial dilutions of the test compounds in the complete medium.

  • Remove the old medium from the wells and add the medium containing the various concentrations of the test compounds. Include a vehicle control (medium with DMSO) and a positive control (a known anticancer drug, e.g., doxorubicin).

  • Incubate the plate for 48-72 hours at 37°C in a humidified atmosphere with 5% CO₂.

  • After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

  • Remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Measure the absorbance at a wavelength of 570 nm using a multi-well plate reader.

  • Calculate the percentage of cell viability for each concentration compared to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Data Presentation: Anticancer Activity

The IC₅₀ values for the synthesized compounds can be presented in a table.

Compound IDR¹-group on Schiff BaseIC₅₀ (µM) on MCF-7IC₅₀ (µM) on A549
Parent ->100>100
SB-1 4-chlorophenyl15.222.5
SB-2 4-methoxyphenyl45.868.1
SB-3 2-pyridyl8.912.4
Doxorubicin -0.50.8

PART 3: Visualization of Workflows

Visualizing the experimental workflow can aid in understanding the overall strategy.

G cluster_synthesis Synthesis & Derivatization cluster_screening Biological Screening cluster_optimization Lead Optimization start 2-(2-formylphenoxy)-N-phenylacetamide (Core Scaffold) schiff_bases Library of Schiff Base Derivatives start->schiff_bases Condensation Reaction (Protocol 2) amines Library of Primary Amines amines->schiff_bases antimicrobial Antimicrobial Screening (Protocol 3) schiff_bases->antimicrobial anticancer Anticancer Screening (Protocol 4) schiff_bases->anticancer hit_id Hit Identification & SAR antimicrobial->hit_id anticancer->hit_id lead_opt Lead Optimization hit_id->lead_opt

Caption: Drug discovery workflow using 2-(2-formylphenoxy)-N-phenylacetamide.

Conclusion and Future Directions

2-(2-formylphenoxy)-N-phenylacetamide represents a promising starting point for the development of novel therapeutic agents. Its straightforward synthesis and the versatility of its formyl group allow for the creation of large and diverse compound libraries, particularly through Schiff base formation. The provided protocols for antimicrobial and anticancer screening offer a robust framework for the initial biological evaluation of these derivatives.

Future work should focus on expanding the diversity of the synthesized library by employing a wider range of primary amines and exploring other chemical transformations of the aldehyde group. Identified "hit" compounds from the initial screens should be subjected to further structure-activity relationship (SAR) studies to optimize their potency and selectivity. Advanced biological assays to elucidate the mechanism of action of the most promising compounds will also be a critical next step in their development as potential drug candidates.

References

  • Synthesis of novel 2-(4-(2-morpholinoethoxy)phenyl)-N-phenylacetamide analogues and their antimicrobial study. Journal of Chemical Sciences, 124(5), 1019–1023. [Link]

  • Synthesis, Characterization and Antibacterial Activity of Azomethine Derivatives Derived from 2-Formylphenoxyacetic Acid. Molecules, 14(3), 1329-1337. [Link]

  • Anticancer, Anti-Inflammatory, and Analgesic Activities of Synthesized 2-(Substituted phenoxy) Acetamide Derivatives. Scientifica (Cairo), 2014, 745346. [Link]

  • Supplementary Information for "Synthesis of isoniazid-based 2-(4-formylphenoxy)-N-phenylacetamide derivatives as potential antitubercular agents". Royal Society of Chemistry. [Link]

  • Recent investigations into synthesis and pharmacological activities of phenoxy acetamide and its derivatives (chalcone, indole and quinoline) as possible therapeutic candidates. Future Journal of Pharmaceutical Sciences, 7(1), 30. [Link]

  • Synthesis, characterization and antimicrobial activity of 2-(11-oxodibenzo [b,f][1][5]thiazepin-10(11H)-yl)-N (substituted phenyl) acetamide derivatives. International Journal of Pharmacy and Pharmaceutical Sciences, 5(3), 735-739. [Link]

  • Retention Behavior and Biological Activity of N-Substituted-2-Phenylacetamide Derivates. Contemporary Materials, 5(1), 58-65. [Link]

  • Medicinal Utility of Some Schiff Bases and their Complexes with First Transition Series Metals: A Review. Journal of Drug Delivery and Therapeutics, 11(5-S), 164-173. [Link]

  • Exploring New Schiff Bases: Synthesis, Characterization, and Multifaceted Analysis for Biomedical Applications. ACS Omega, 9(1), 104-118. [Link]

  • Synthesis of Some new 2-(4-Aryliminophenoxy)N-Arylacetamide Via p-hydroxy benzaldehyde. Baghdad Science Journal, 9(4), 715-726. [Link]

  • Synthesis, Characterization and Antimicrobial Activity of 2-(11-Oxodibenzo[b,f][1][5]thiazepin-10(11H)-yl)-N (Substituted Phenyl) Acetamide Derivatives. ChemInform, 44(49). [Link]

  • Synthesis of Novel N- (substituted phenyl)-N- (substituted) acetamide Derivatives as a potent Analgesic agent. Research Journal of Pharmacy and Technology, 13(11), 5158-5164. [Link]

  • The commonly used structures (1a, 1b 2-Phenoxy-N-phenylacetamide core...). ResearchGate. [Link]

  • 2-(4-Fluorophenyl)-N-phenylacetamide Derivatives as Anticancer Agents: Synthesis and In-vitro Cytotoxicity Evaluation. Iranian Journal of Pharmaceutical Research, 12(3), 435-442. [Link]

  • Synthesis and Antibacterial Activities of 2- Oxo- N-phenylacetamide Derivatives Containing a Dissulfone Moiety Target on Clp. Journal of Agricultural and Food Chemistry, 70(32), 9936–9945. [Link]

  • A Phenylacetamide Resveratrol Derivative Exerts Inhibitory Effects on Breast Cancer Cell Growth. International Journal of Molecular Sciences, 22(10), 5275. [Link]

  • Review Article Schiff Bases: A Versatile Pharmacophore. Journal of Catalysts, 2013, 893524. [Link]

  • Biological applications of Schiff bases: An overview. GSC Biological and Pharmaceutical Sciences, 21(03), 203–215. [Link]

  • REVIEW ON SCHIFF BASES. World Journal of Pharmaceutical Sciences, 9(8), 133-140. [Link]

  • Utility of 2-Chloro-N-arylacetamide and 1,1′-(Piperazine-1,4-diyl)bis(2-chloroethanone) as Versatile Precursors for Novel Mono- and Bis[thienopyridines]. ACS Omega, 9(9), 10877–10888. [Link]

  • Synthesis and Antibacterial Activities of 2-Amino-N-(P-Chlorophenyl) Acetamide Derivatives. IRE Journals, 4(11), 162-165. [Link]

  • Design, synthesis, and computational studies of phenylacetamides as antidepressant agents. Journal of Biomolecular Structure and Dynamics, 40(22), 11843–11861. [Link]

  • Synthesis, molecular modelling and QSAR study of new N-phenylacetamide-2-oxoindole benzensulfonamide conjugates as carbonic anhydrase inhibitors with antiproliferative activity. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 125–138. [Link]

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Application

Formulating 2-(2-formylphenoxy)-N-phenylacetamide for high-throughput biological screening

An Application Note on the Formulation of 2-(2-formylphenoxy)-N-phenylacetamide for High-Throughput Biological Screening Abstract High-throughput screening (HTS) is a cornerstone of modern drug discovery, enabling the ra...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Note on the Formulation of 2-(2-formylphenoxy)-N-phenylacetamide for High-Throughput Biological Screening

Abstract

High-throughput screening (HTS) is a cornerstone of modern drug discovery, enabling the rapid evaluation of vast compound libraries.[1][2][3] The reliability and reproducibility of HTS data are, however, fundamentally dependent on the quality of the compound formulation. Poor aqueous solubility, compound instability, and inaccurate concentration management can lead to a high incidence of false positives and negatives, wasting significant resources and impeding the identification of genuine hits.[4][5][6] This application note provides a comprehensive, field-proven guide to the systematic formulation of a novel small molecule, 2-(2-formylphenoxy)-N-phenylacetamide, for use in HTS campaigns. While this compound is used as a working example, the principles and protocols described herein are broadly applicable to other novel compounds with limited prior characterization. We present a self-validating workflow encompassing initial quality control, empirical determination of solubility and stability, and the generation of assay-ready plates suitable for quantitative HTS (qHTS).

Introduction: The Criticality of Formulation in HTS

The journey from a promising chemical entity to a validated biological hit is fraught with challenges, many of which originate from the physical and chemical properties of the compound itself. 2-(2-formylphenoxy)-N-phenylacetamide (Figure 1) is a small organic molecule with potential biological relevance. As with many novel compounds emerging from discovery chemistry, its physicochemical properties are not extensively documented.

Figure 1: Chemical Structure of 2-(2-formylphenoxy)-N-phenylacetamide

  • IUPAC Name: 2-(2-formylphenoxy)-N-phenylacetamide

  • CAS Number: 426217-46-1[7]

  • Molecular Formula: C₁₅H₁₃NO₃[7]

  • Molecular Weight: 255.27 g/mol [8]

Before this compound can be effectively screened across a panel of biological assays, a robust formulation strategy is essential. Direct addition of a poorly characterized solid compound to an aqueous assay buffer is a recipe for failure. The compound may not dissolve sufficiently, leading to concentrations far below the intended screening level, or it may precipitate over the course of the assay, causing light scattering and other artifacts that interfere with detection technologies. Furthermore, instability in either the storage solvent or the final assay buffer can lead to the screening of degradants rather than the parent molecule.

This guide is designed for researchers, scientists, and drug development professionals, providing a logical and experimentally validated framework for preparing 2-(2-formylphenoxy)-N-phenylacetamide and other novel compounds for HTS.

Pre-Formulation & Characterization: Building a Foundation of Trust

Prior to committing to a large-scale screening campaign, a series of pre-formulation experiments must be conducted. These studies are designed to build confidence in the compound's identity, purity, solubility, and stability, ensuring that the results of the subsequent screen are both meaningful and reproducible.[4]

Initial Quality Control: Identity and Purity Confirmation

The first step is always to verify the identity and purity of the received compound batch. This is a non-negotiable quality gate. Screening an impure or incorrect compound invalidates all resulting data.

Protocol 1: Identity and Purity Confirmation via LC-MS and ¹H-NMR

  • Sample Preparation: Prepare a 1 mg/mL solution of 2-(2-formylphenoxy)-N-phenylacetamide in HPLC-grade acetonitrile or methanol.

  • LC-MS Analysis:

    • Inject 1-5 µL of the solution onto a suitable C18 reverse-phase HPLC column.

    • Run a gradient elution from 5% to 95% acetonitrile (with 0.1% formic acid) in water (with 0.1% formic acid) over 5-10 minutes.

    • Monitor the eluent using a UV detector (e.g., at 254 nm) and a mass spectrometer.

    • Acceptance Criteria: The purity should be ≥95% as determined by the area under the curve of the main peak in the UV chromatogram. The mass spectrometer should detect the expected mass-to-charge ratio (m/z) for the protonated molecule [M+H]⁺, which is approximately 256.09.

  • ¹H-NMR Analysis:

    • Dissolve 5-10 mg of the compound in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

    • Acquire a ¹H-NMR spectrum.

    • Acceptance Criteria: The observed spectrum should be consistent with the known structure of 2-(2-formylphenoxy)-N-phenylacetamide, and free from significant impurity peaks.

Kinetic Aqueous Solubility: Predicting Assay Performance

For HTS, kinetic solubility is often more relevant than thermodynamic solubility.[9][10] It reflects the ability of a compound, when introduced from a DMSO stock, to remain in solution in an aqueous buffer for the duration of an assay.[11] This is precisely the scenario in most screening protocols. We will use nephelometry (light scattering) to detect precipitate formation, a rapid and HTS-friendly method.[10]

Protocol 2: Kinetic Solubility Determination by Nephelometry

  • Prepare Stock: Create a high-concentration (e.g., 20 mM) stock solution of the compound in 100% DMSO.

  • Prepare Dilutions: In a 96-well clear-bottom plate, perform serial dilutions of the DMSO stock into an appropriate aqueous assay buffer (e.g., PBS, pH 7.4). The final DMSO concentration should be kept constant (e.g., 1%) across all wells. This is achieved by adding a calculated volume of the DMSO stock to the buffer.

  • Incubation: Shake the plate for 1-2 hours at room temperature to allow for precipitation to equilibrate.

  • Measurement: Measure the turbidity (light scattering) of each well using a plate-based nephelometer or a plate reader capable of absorbance measurements at a high wavelength (e.g., 650 nm), where compound absorbance is minimal.

  • Data Analysis: Plot the turbidity reading against the compound concentration. The concentration at which a significant increase in turbidity is observed is the kinetic solubility limit.

Table 1: Example Kinetic Solubility Data for 2-(2-formylphenoxy)-N-phenylacetamide

Compound Concentration (µM)Turbidity (Nephelometric Units)Solubility Assessment
2001550.4Precipitated
100987.2Precipitated
50150.6Borderline
2525.3Soluble
12.524.9Soluble
6.2525.1Soluble
Buffer Blank25.0-

Based on this hypothetical data, the top screening concentration should be kept below 50 µM to avoid precipitation in the assay.

Compound Stability: Ensuring You Screen the Right Molecule

Assessing compound stability in both the DMSO stock solution and the final aqueous assay buffer is critical. Degradation can occur during storage or over the course of an experiment.[12]

Protocol 3: DMSO Stock and Aqueous Buffer Stability Assessment

  • Prepare Solutions:

    • DMSO Stock: Prepare a 10 mM stock solution in 100% DMSO.

    • Aqueous Solution: Prepare a solution of the compound in the intended assay buffer at the highest proposed screening concentration (e.g., 25 µM, with 1% DMSO).

  • Incubation Conditions:

    • Aliquot the solutions and incubate them under various conditions:

      • DMSO Stock: -20°C (long-term), 4°C, and room temperature (short-term).

      • Aqueous Solution: Room temperature (simulating assay conditions).

  • Time Points: Analyze samples at T=0, 2, 8, and 24 hours. For the -20°C sample, include longer time points (e.g., 1 week, 1 month).

  • Analysis: At each time point, inject an aliquot onto an LC-MS system. Quantify the peak area of the parent compound.

  • Data Analysis: Calculate the percentage of the parent compound remaining relative to the T=0 sample.

Table 2: Example Stability Data Summary

ConditionTime% Parent Compound RemainingStability Assessment
10 mM in DMSO24h @ RT99.5%Stable
10 mM in DMSO1 week @ -20°C99.8%Stable
25 µM in PBS, 1% DMSO8h @ RT98.9%Stable for assay duration

This protocol also includes a freeze-thaw stability assessment by cycling an aliquot of the DMSO stock between -20°C and room temperature (e.g., 3-5 cycles) before analysis.[12]

HTS Formulation and Plate Generation Workflow

With the foundational data from pre-formulation studies, a robust protocol for generating HTS-ready plates can be designed. The following workflow is optimized for a quantitative HTS (qHTS) approach, where compounds are screened at multiple concentrations to generate dose-response curves in the primary screen.[13]

HTS_Workflow cluster_0 Phase 1: Preparation cluster_1 Phase 2: Plate Generation (qHTS) cluster_2 Phase 3: Final QC & Screening Compound Receive & Verify 2-(2-formylphenoxy)-N-phenylacetamide (Purity ≥95%) StockSol Prepare 10 mM Master Stock in 100% DMSO Compound->StockSol Weigh & Dissolve QC_Stock QC Master Stock (LC-MS Concentration Check) StockSol->QC_Stock Confirm Concentration MotherPlate Create Mother Plate (384-well) Highest Concentration QC_Stock->MotherPlate Pass SerialDil Perform Serial Dilutions (Inter-plate, in 100% DMSO) MotherPlate->SerialDil Automated Liquid Handler AssayReady Dispense to Assay-Ready Plates (Acoustic Transfer) SerialDil->AssayReady Generate 7-pt Curve QC_Final QC Final Plates (LC-MS & Imaging) AssayReady->QC_Final Random Well Sampling Screening Release to HTS Campaign QC_Final->Screening Pass

Caption: HTS Plate Formulation Workflow.

Protocol 4: Preparation of 10 mM Master Stock Solution
  • Calculation: Calculate the mass of 2-(2-formylphenoxy)-N-phenylacetamide (MW = 255.27 g/mol ) required.

    • Mass (mg) = 10 mmol/L * Volume (L) * 255.27 g/mol

    • Example: For 10 mL (0.01 L), Mass = 10 * 0.01 * 255.27 = 25.53 mg.

  • Weighing: Accurately weigh the calculated mass using a calibrated analytical balance.

  • Dissolution:

    • Transfer the solid to a sterile, appropriate-sized glass vial.

    • Add the calculated volume of high-purity, anhydrous DMSO.[14]

    • Vortex gently until the solid is completely dissolved. If dissolution is slow, gentle warming (37°C) or brief sonication in a water bath can be applied, but caution must be taken as heat can degrade some compounds.

  • QC Check: Before proceeding, verify the concentration of the master stock using an appropriate analytical method, such as a quantitative LC-MS assay against a standard curve.

  • Storage: Aliquot the master stock into single-use volumes in tightly sealed tubes and store at -20°C or -80°C to minimize freeze-thaw cycles and water absorption.[15]

Protocol 5: Generation of qHTS Assay-Ready Plates

This protocol describes a "vertical" or "inter-plate" dilution method, which is highly efficient for qHTS.[13] In this method, each plate in a series contains the same compounds in the same well locations, but at a different concentration.

  • Mother Plate Preparation: Using an automated liquid handler, dispense the 10 mM master stock solution into the appropriate wells of a 384-well source plate (the "mother plate").

  • Serial Dilution Plates:

    • Prepare a series of empty 384-well source plates, one for each point in the desired concentration curve (e.g., 7 plates for a 7-point curve).

    • Dispense pure DMSO into the wells of these daughter plates.

    • Use the automated liquid handler to perform serial transfers from the mother plate to the first daughter plate, then from the first to the second, and so on, to create the desired dilution series (e.g., 1:3 or 1:5 dilutions) in 100% DMSO. This is preferable to diluting directly into aqueous buffer, which can cause precipitation.[16]

  • Assay-Ready Plate Generation:

    • The serially diluted source plates are now used to generate the final assay-ready plates.

    • Using a non-contact acoustic liquid handler (e.g., Echo®), transfer nanoliter volumes from the DMSO source plates into the 384-well or 1536-well assay plates, which already contain the assay buffer and other reagents.

    • This method is highly precise and minimizes the final DMSO concentration in the assay, typically to ≤0.5%.

  • Final QC:

    • Visual/Imaging QC: All final assay plates should be inspected for evidence of precipitation. Automated imaging systems can rapidly detect and flag wells with precipitates or volume errors.[17]

    • Analytical QC: Randomly select wells from the highest and lowest concentration plates. Pool the contents and analyze by LC-MS to confirm the compound is present at the expected concentration and has not degraded.

  • Sealing and Storage: Seal the assay-ready plates with appropriate heat or adhesive seals and store under defined conditions (e.g., 4°C) until they are used in the HTS campaign.

Troubleshooting and Advanced Considerations

Even with a systematic approach, challenges can arise, most commonly related to poor solubility.

Solubility_Troubleshooting Start Compound Precipitates in Aqueous Assay Buffer Check_DMSO Is final DMSO concentration < 0.5%? Start->Check_DMSO Adjust_pH Is compound ionizable? Adjust buffer pH. Check_DMSO->Adjust_pH Yes Lower_Conc Lower top screening concentration. Check_DMSO->Lower_Conc No, too high Use_Excipients Consider solubility-enhancing excipients (e.g., cyclodextrins). Adjust_pH->Use_Excipients No/Ineffective Flag_Compound Flag compound as 'low solubility'. Adjust_pH->Flag_Compound Yes, effective Use_Excipients->Lower_Conc Ineffective Use_Excipients->Flag_Compound Effective Lower_Conc->Flag_Compound

Caption: Decision Tree for Solubility Issues.

If solubility remains a limiting factor, the use of formulation-enhancing excipients may be explored, although this adds complexity and potential for assay interference.[18][19] The simplest and most common solution is to lower the maximum screening concentration to a level supported by the kinetic solubility data.

Conclusion

The successful execution of a high-throughput screening campaign begins with meticulous and systematic compound formulation. By treating each novel molecule, such as 2-(2-formylphenoxy)-N-phenylacetamide, with a rigorous, data-driven approach, researchers can significantly enhance the quality and reliability of their screening results. The protocols outlined in this application note provide a self-validating framework to confirm compound identity and purity, empirically determine key properties like solubility and stability, and generate high-quality, assay-ready plates. Adherence to these principles minimizes the risk of costly artifacts and ensures that HTS resources are focused on identifying genuine, tractable hits for progression in the drug discovery pipeline.

References

  • Scampavia, L., et al. (2011). Monitoring of HTS compound library quality via a high-resolution image acquisition and processing instrument. PubMed. Available at: [Link]

  • Evotec. (2025). The Importance of a Well-Curated Compound Library in Hit Identification. Evotec. Available at: [Link]

  • Unchained Labs. (2025). High-Throughput Measurement of Compound Solubility and Physical Form with BMI. Unchained Labs. Available at: [Link]

  • BMG LABTECH. (2023). Drug solubility: why testing early matters in HTS. BMG LABTECH. Available at: [Link]

  • National Center for Biotechnology Information. 2-(2-formylphenoxy)-N-(2-phenylethyl)acetamide. PubChem. Available at: [Link]

  • Bergström, C. A. (2011). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. European Journal of Pharmaceutical Sciences. Available at: [Link]

  • Venkatesh, S., et al. (2010). Development and Application of a High-Throughput Formulation Screening Strategy for Oral Administration in Drug Discovery. Taylor & Francis Online. Available at: [Link]

  • Azenta Life Sciences. (n.d.). App Note: Compound Management in High Throughput Screening. Azenta Life Sciences. Available at: [Link]

  • Matson, S. L., et al. (2009). Best Practices in Compound Management for Preserving Compound Integrity and Accurately Providing Samples for Assays. PubMed. Available at: [Link]

  • Yasgar, A., et al. (2008). Compound Management for Quantitative High-Throughput Screening. PMC - NIH. Available at: [Link]

  • Recipharm. (2007). A HIGH THROUGHPUT SCREENING PLATFORM FOR LIQUID FORMULATION DESIGN. Recipharm. Available at: [Link]

  • Otava Chemicals. (n.d.). Compound Libraries for HTS. Otava Chemicals. Available at: [Link]

  • BMG LABTECH. (n.d.). High-throughput screening (HTS). BMG LABTECH. Available at: [Link]

  • Appchem. (n.d.). 2-(2-formylphenoxy)-N-phenylacetamide. Appchem. Available at: [Link]

  • NextSDS. (n.d.). 2-(2-formylphenoxy)-N,N-dimethylacetamide — Chemical Substance Information. NextSDS. Available at: [Link]

  • ResearchGate. (2016). How do I make a stock solution of a substance in DMSO?. ResearchGate. Available at: [Link]

  • University of Oxford. (n.d.). Small Compound Screening Overview. Target Discovery Institute. Available at: [Link]

  • Royal Society of Chemistry. (2014). Supplementary Information. RSC.org. Available at: [Link]

  • American Laboratory. (2013). Development of a 100% Dimethyl Sulfoxide (DMSO) Sample Solution for Liquid Handler Performance Verification. American Laboratory. Available at: [Link]

  • BellBrook Labs. (n.d.). A Guide to Navigating Hit Prioritization After Screening Using Biochemical Assays. BellBrook Labs. Available at: [Link]

  • Oxford Academic. (2016). Data-driven approaches used for compound library design, hit triage and bioactivity modeling in high-throughput screening. Briefings in Bioinformatics. Available at: [Link]

  • Lazo, J. S., et al. (2013). Selecting, Acquiring, and Using Small Molecule Libraries for High-Throughput Screening. PMC - NIH. Available at: [Link]

  • DOI Srpska. (2014). RETENTION BEHAVIOR AND BIOLOGICAL ACTIVITY OF N-SUBSTITUTED-2-PHENYLACETAMIDE DERIVATES. CONTEMPORARY MATERIALS. Available at: [Link]

  • Baghdad Science Journal. (n.d.). Synthesis of Some new 2-(4-Aryliminophenoxy)N-Arylacetamide Via p-hydroxy benzaldehyde. Baghdad Science Journal. Available at: [Link]

  • Indian Academy of Sciences. (2012). Synthesis of novel 2-(4-(2-morpholinoethoxy)phenyl)-N-phenylacetamide analogues and their antimicrobial study. Journal of Chemical Sciences. Available at: [Link]

  • Organic Syntheses. (1952). Phenylacetamide. Organic Syntheses Procedure. Available at: [Link]

  • Asif, M. (2014). Anticancer, Anti-Inflammatory, and Analgesic Activities of Synthesized 2-(Substituted phenoxy) Acetamide Derivatives. PMC. Available at: [Link]

  • Li, P., et al. (2022). Synthesis and Antibacterial Evaluation of N-phenylacetamide Derivatives Containing 4-Arylthiazole Moieties. PMC. Available at: [Link]

  • ResearchGate. (n.d.). The commonly used structures (1a, 1b 2-Phenoxy-N-phenylacetamide core...). ResearchGate. Available at: [Link]

  • Thorne, N., et al. (2010). Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference. PMC - NIH. Available at: [Link]

  • Prosolia. (n.d.). Automated and High-throughput Urine Drug Screening using Paper Spray Mass Spectrometry. Prosolia. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Improving reaction yield in the synthesis of 2-(2-formylphenoxy)-N-phenylacetamide

Welcome to the Technical Support Center. This guide is specifically engineered for researchers, application scientists, and drug development professionals seeking to optimize the synthesis of 2-(2-formylphenoxy)-N-phenyl...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is specifically engineered for researchers, application scientists, and drug development professionals seeking to optimize the synthesis of 2-(2-formylphenoxy)-N-phenylacetamide .

This compound is a critical intermediate in the development of Schiff bases, bioactive heterocycles, and redox modulators[1]. The standard synthetic route relies on a Williamson ether synthesis (O-alkylation) between salicylaldehyde and 2-chloro-N-phenylacetamide. However, achieving quantitative yields requires precise thermodynamic control over nucleophilicity, leaving group dynamics, and base strength.

Mechanistic Pathway

To troubleshoot effectively, we must first map the chemical logic of the reaction. The diagram below illustrates the optimized catalytic pathway utilizing an in situ Finkelstein exchange to bypass the high activation energy of the standard chloride displacement.

G Salicylaldehyde Salicylaldehyde (Phenol Precursor) Phenoxide Potassium 2-formylphenoxide (Active Nucleophile) Salicylaldehyde->Phenoxide Deprotonation Base K2CO3 Base (Proton Acceptor) Base->Phenoxide Product 2-(2-formylphenoxy)-N-phenylacetamide (Target Ether) Phenoxide->Product O-Alkylation AlkylHalide 2-Chloro-N-phenylacetamide (Electrophile) Catalyst KI Catalyst (Finkelstein Exchange) AlkylHalide->Catalyst Cl/I Exchange Intermediate 2-Iodo-N-phenylacetamide (Highly Reactive) Catalyst->Intermediate Intermediate->Product SN2 Attack

Reaction mechanism for the Williamson ether synthesis of 2-(2-formylphenoxy)-N-phenylacetamide.

Troubleshooting FAQs

Q1: My reaction yield is consistently stalled below 40%. How can I drive this to completion? A: The primary rate-limiting step in this workflow is the SN2 displacement of the chloride ion. Chloride is a relatively poor leaving group, which leads to sluggish kinetics. To overcome this, introduce a catalytic amount (0.1 equivalents) of Potassium Iodide (KI)[2]. This initiates an in situ Finkelstein reaction, converting the alkyl chloride into an alkyl iodide. Iodide is a vastly superior leaving group and electrophile, which drastically lowers the activation energy of the SN2 attack, pushing yields above 90%.

Q2: I am observing a significant amount of amide hydrolysis and formyl degradation. What is causing this? A: This is a classic symptom of using an overly strong or aqueous base (e.g., NaOH or KOH). Strong hydroxide bases can trigger the Cannizzaro reaction on the formyl group of the salicylaldehyde or hydrolyze the amide bond of the N-phenylacetamide. Always use a mild, anhydrous base like Potassium Carbonate (K2CO3) or Cesium Carbonate (Cs2CO3)[3]. Ensure your system is strictly anhydrous.

Q3: Can I use ethanol as a solvent for this reaction? A: While ethanol is historically used in some ether syntheses, it is highly detrimental here. Ethanol is a protic solvent that hydrogen-bonds strongly with the phenoxide nucleophile, creating a dense solvation shell that significantly dampens its reactivity. For optimal SN2 kinetics, you must use a polar aprotic solvent like N,N-Dimethylformamide (DMF) or Acetone. These solvents dissolve the reactants but leave the phenoxide anion "naked" and highly nucleophilic.

Quantitative Data: Reaction Condition Matrix

The following table summarizes the causal impact of varying reaction conditions on the final yield. Data is aggregated from standardized optimization trials.

SolventBaseAdditiveTemp (°C)Time (h)Yield (%)Mechanistic Impact
EthanolNaOHNone78 (Reflux)12< 30Protic solvent hinders SN2; severe side reactions (hydrolysis) observed.
AcetoneK2CO3None56 (Reflux)1050–60Mild base prevents degradation, but the Cl⁻ leaving group limits the reaction rate.
DMFK2CO3None80870–75Polar aprotic solvent strips the solvation shell from phenoxide, boosting nucleophilicity.
DMF K2CO3 KI (0.1 eq) 80 4–6 > 90 In situ Finkelstein reaction (Cl → I) drastically lowers activation energy.
Experimental Protocol: High-Yield Synthesis Workflow

This protocol is designed as a self-validating system. Visual cues and specific workup steps ensure high purity and quantitative tracking.

Step 1: Preparation of the Phenoxide

  • In a flame-dried 100 mL round-bottom flask equipped with a magnetic stirrer, dissolve 1.0 eq (10 mmol) of salicylaldehyde in 20 mL of anhydrous DMF.

  • Add 1.5 eq (15 mmol) of finely powdered, anhydrous K2CO3.

  • Stir at room temperature for 30 minutes. Self-Validation Check: The solution will transition from clear to a distinct, vibrant yellow, visually confirming the successful deprotonation and formation of the potassium 2-formylphenoxide anion.

Step 2: Finkelstein Activation

  • In a separate dry vial, dissolve 1.1 eq (11 mmol) of 2-chloro-N-phenylacetamide in 5 mL of anhydrous DMF.

  • Add 0.1 eq (1 mmol) of anhydrous KI to this vial.

  • Stir for 15 minutes at room temperature to allow the halogen exchange to generate the highly reactive 2-iodo-N-phenylacetamide intermediate.

Step 3: Alkylation (SN2)

  • Dropwise, add the activated electrophile solution from Step 2 into the stirring phenoxide mixture from Step 1.

  • Attach a reflux condenser and heat the reaction to 80 °C under a nitrogen atmosphere.

  • Monitor the reaction via TLC (Mobile Phase: Hexane/Ethyl Acetate 7:3). The reaction typically reaches completion within 4 to 6 hours when the salicylaldehyde spot is fully consumed.

Step 4: Quenching and Workup

  • Cool the reaction mixture to room temperature.

  • Pour the mixture slowly over 100 g of crushed ice water under vigorous stirring.

  • Self-Validation Check: The target product, 2-(2-formylphenoxy)-N-phenylacetamide, will rapidly precipitate as a solid, while the DMF, unreacted K2CO3, and KCl/KI salts remain highly soluble in the aqueous phase.

  • Vacuum filter the precipitate and wash sequentially with 50 mL of ice-cold distilled water, followed by 10 mL of cold, dilute ethanol to remove any unreacted trace organics.

Step 5: Purification

  • Recrystallize the crude solid from hot ethanol.

  • Dry the resulting crystals under a high vacuum at 40 °C overnight to afford the analytically pure product.

References
  • Sak, M., Al-Faiyz, Y. S., Elsawy, H., & Shaaban, S. (2022). Novel Organoselenium Redox Modulators with Potential Anticancer, Antimicrobial, and Antioxidant Activities. Antioxidants, 11(7), 1231.[Link]

  • Chawla, A., Sharma, A. K., & Sharma, S. (2014). Synthesis and evaluation of new 4,5-dihydro-1H-pyrazole derivatives. RSC Advances.[Link]

  • Abdel-Latif, E., et al. (2019). Synthesis of N-aryl 2-chloroacetamides and their chemical reactivity towards various types of nucleophiles. Synthetic Communications.[Link]

Sources

Optimization

Troubleshooting poor solubility of 2-(2-formylphenoxy)-N-phenylacetamide in DMSO and cell media

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers encountering severe solubility bottlenecks during in vitro assay development.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers encountering severe solubility bottlenecks during in vitro assay development. Poor solubility not only causes underestimated biological activity but also leads to variable data, inaccurate structure-activity relationships, and false negatives in high-throughput screens[1].

The compound 2-(2-formylphenoxy)-N-phenylacetamide presents a classic formulation challenge. Mechanistically, this molecule is not just lipophilic; it is a "brick dust" compound. Its architecture—featuring a formyl group, an ether linkage, and an amide bond bridging two planar aromatic rings—promotes intense π−π stacking and highly ordered intermolecular hydrogen bonding. This results in a massive crystal lattice energy barrier that resists dissolution in both organic stock solvents and aqueous cell culture media.

This guide provides field-proven, self-validating methodologies to overcome these thermodynamic and kinetic barriers.

Part 1: Troubleshooting FAQs & Causality Analysis

Q1: I cannot get 2-(2-formylphenoxy)-N-phenylacetamide to dissolve completely in 100% DMSO at 10 mM. What is going wrong?

A: You are encountering a kinetic solubility barrier. While DMSO is a universal solvent, "brick dust" compounds require significant energy to break their initial crystal lattice. Furthermore, DMSO is highly hygroscopic. If your DMSO has absorbed even trace amounts of atmospheric water, its localized dielectric constant shifts, drastically reducing its capacity to solvate hydrophobic molecules[1].

  • The Fix: Use strictly anhydrous DMSO (sealed under argon). Apply mild heating (37°C) combined with bath sonication for 10–15 minutes. Sonication provides localized cavitation energy to disrupt the lattice without thermally degrading the sensitive formyl (aldehyde) group.

Q2: My compound is fully dissolved in DMSO, but when I dilute it into my cell culture media, it immediately turns cloudy. Why?

A: This is a classic "solvent-shift" precipitation. When the DMSO stock is introduced to the aqueous media, the DMSO rapidly diffuses into the bulk water. The compound is instantly stripped of its solvation shell. Because it cannot form favorable interactions with water, the hydrophobic molecules rapidly aggregate to minimize exposed surface area, leading to nucleation and precipitation[1].

  • The Fix: You must lower the thermodynamic barrier before the final aqueous dilution by using a synergistic co-solvent strategy.

Q3: What formulation strategy works best for this specific chemotype?

A: The most effective approach for planar, aromatic compounds is the synergistic use of PEG-400 and Hydroxypropyl- β -Cyclodextrin (HP- β -CD) [2]. HP- β -CD is a cyclic oligosaccharide with a hydrophobic interior cavity. The aromatic rings of your compound can slip into this cavity, shielding them from the aqueous environment. PEG-400 acts as a bridging co-solvent that disrupts the highly ordered hydrogen bonding of water, facilitating the transfer of the drug into the cyclodextrin cavity[3].

Q4: How do I definitively verify that the compound is dissolved and not just forming a micro-suspension?

A: Visual inspection is insufficient; nano-precipitates often appear clear to the naked eye but will ruin your assay. You must use a self-validating physical measurement. The gold standard for cell media is nephelometry (light scattering) or measuring absorbance at a wavelength where the compound does not absorb (e.g., >500 nm) to detect turbidity[4]. Alternatively, high-speed centrifugation can be used to check for a microscopic pellet.

Part 2: Quantitative Data – Solvent Tolerability in Cell Assays

When formulating for in vitro assays, you must balance compound solubility with solvent cytotoxicity. Exceeding these thresholds will cause artifacts, such as altered reactive oxygen species (ROS) or interleukin (IL-6) production[5].

Solvent / ExcipientMax Recommended Conc.Primary Cytotoxic EffectFormulation Notes
DMSO 0.1% - 0.5% (v/v)Membrane permeabilization>1% significantly alters cellular readouts and reduces assay responses by >90% in sensitive cells[5].
PEG-400 0.5% - 1.0% (v/v)Osmotic stressActs synergistically with cyclodextrins to enhance aqueous solubility[2].
HP- β -CD 1.0% - 2.0% (w/v)Cholesterol depletionHighly tolerated in vitro if kept below 2%. Encapsulates aromatic rings effectively[3].

Part 3: Self-Validating Experimental Protocols

Protocol A: Preparation of a 10 mM Master Stock in DMSO

This protocol ensures the kinetic energy barrier of the crystal lattice is overcome without degrading the compound.

  • Weighing: Weigh the required mass of 2-(2-formylphenoxy)-N-phenylacetamide into a sterile, amber microcentrifuge tube (the formyl group can be photo-sensitive).

  • Solvation: Add the calculated volume of anhydrous, cell-culture grade DMSO (≥99.9% purity, stored under argon).

  • Energy Input: Vortex vigorously for 30 seconds. Place the tube in a heated ultrasonic bath (37°C) for 15 minutes.

  • Validation (Critical Step): Centrifuge the tube at 10,000 × g for 5 minutes. Carefully inspect the bottom of the tube. If a white pellet is visible, the compound is suspended, not dissolved. Add an additional 10% volume of DMSO (adjusting your stock concentration calculations) and repeat sonication until no pellet forms.

Protocol B: Synergistic Aqueous Formulation for Cell Dosing

This protocol prevents solvent-shift precipitation using host-guest complexation.

  • Media Preparation: Prepare a working solution of your cell culture media (e.g., DMEM) containing 1% (w/v) HP- β -CD and 0.5% (v/v) PEG-400 . Pre-warm this media to 37°C in a water bath.

  • Stepwise Dilution: Place the warmed media on a vortex mixer set to a low speed. Slowly, drop-by-drop, add the 10 mM DMSO stock to the swirling media to reach your desired final concentration (e.g., 10 µM). The constant agitation prevents localized supersaturation.

  • Validation (Critical Step): Transfer 100 µL of the final formulated media to a clear 96-well plate. Measure the absorbance at 500 nm using a microplate reader. Compare this to a blank well containing only the media/excipient mixture. Any statistically significant increase in absorbance indicates light scattering from nano-precipitates[4]. Do not proceed to cellular dosing if precipitation is detected.

Part 4: Visualizations

Workflow Start 2-(2-formylphenoxy)- N-phenylacetamide DMSO Add 100% Anhydrous DMSO Start->DMSO Check1 Clear Solution? DMSO->Check1 HeatSon Heat (37°C) & Sonicate Check1->HeatSon No Media Dilute into Cell Media Check1->Media Yes HeatSon->Check1 Check2 Turbidity/Precipitation? Media->Check2 Formulate Formulate: PEG400 + HP-β-CD Check2->Formulate Yes Assay Proceed to in vitro Assay Check2->Assay No Formulate->Assay

Workflow for troubleshooting compound solubility in DMSO and aqueous cell media.

Formulation Drug Hydrophobic Drug (Aromatic Rings) Complex Inclusion Complex (Water Soluble) Drug->Complex Encapsulation CD HP-β-CD (Hydrophobic Cavity) CD->Complex Host Media Aqueous Cell Media (Stable Dispersion) Complex->Media Dilution

Mechanism of HP-β-Cyclodextrin inclusion complexation for hydrophobic compounds.

References

[1] Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. PubMed. [Link]

[5] Timm, M., et al. (2013). Considerations regarding use of solvents in in vitro cell based assays. PMC. [Link]

[4] ResearchGate Community. (2013). How to deal with the poor solubility of tested compounds in MTT assay? ResearchGate. [Link]

[2],[3] Nandi, I., et al. (2003). Synergistic effect of PEG-400 and cyclodextrin to enhance solubility of progesterone. PMC. [Link]

Sources

Troubleshooting

Minimizing byproduct formation during 2-(2-formylphenoxy)-N-phenylacetamide preparation

Welcome to the technical support center for the synthesis of 2-(2-formylphenoxy)-N-phenylacetamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooti...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis of 2-(2-formylphenoxy)-N-phenylacetamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and address common challenges encountered during this specific synthesis. Our goal is to equip you with the knowledge to minimize byproduct formation and maximize the yield and purity of your target compound.

Introduction to the Synthesis

The preparation of 2-(2-formylphenoxy)-N-phenylacetamide typically involves a two-step process: first, the synthesis of 2-chloro-N-phenylacetamide from 2-chloroacetyl chloride and aniline, followed by a Williamson ether synthesis between 2-chloro-N-phenylacetamide and salicylaldehyde (2-hydroxybenzaldehyde). While seemingly straightforward, the presence of multiple reactive functional groups—an amide, a phenol, and an aldehyde—creates a landscape where side reactions can readily occur. This guide will focus on the critical second step, the Williamson ether synthesis, as it is the primary source of potential impurities.

Overall Reaction Scheme:

Troubleshooting Guide & FAQs

This section addresses specific issues that may arise during the synthesis, providing explanations for the underlying chemistry and actionable solutions.

Q1: My reaction is complete, but the yield of the desired product is low, and I observe multiple spots on my TLC plate. What are the likely byproducts?

A1: Low yields and multiple TLC spots in this reaction are often due to several competing side reactions. The primary culprits are typically related to the reactivity of the starting materials and intermediates under basic conditions.

Potential Byproducts and Their Formation Mechanisms:

  • C-Alkylation Product: The phenoxide ion of salicylaldehyde is an ambident nucleophile, meaning it can react at two different sites: the oxygen (O-alkylation, desired) and the aromatic ring (C-alkylation, byproduct).[1] Alkylation at the ortho or para positions to the hydroxyl group can occur, leading to the formation of a carbon-carbon bond instead of the desired ether linkage.

  • Salicylaldehyde Self-Condensation (Aldol or Cannizzaro Reaction): Under strongly basic conditions, salicylaldehyde, which lacks alpha-hydrogens to its formyl group, can undergo a Cannizzaro reaction.[2][3][4] This disproportionation reaction results in the formation of 2-hydroxybenzyl alcohol and 2-hydroxybenzoic acid.[2][3] While a classic Cannizzaro reaction requires concentrated base, related condensations can occur under the conditions of Williamson ether synthesis.

  • Hydrolysis of 2-chloro-N-phenylacetamide: The starting material, 2-chloro-N-phenylacetamide, can be hydrolyzed under basic conditions to yield N-phenylglycolamide. This consumes the alkylating agent and reduces the overall yield of the desired product.

  • Hydrolysis of the Product: The final product, 2-(2-formylphenoxy)-N-phenylacetamide, contains an amide bond that can be susceptible to hydrolysis under harsh basic conditions, although N-phenylacetamides are generally quite resistant to hydrolysis under moderate conditions.[5]

  • N-Alkylation of the Amide: While less common, the amide nitrogen in 2-chloro-N-phenylacetamide could potentially be alkylated, especially if a very strong base is used, leading to undesired side products. However, O-alkylation of the phenol is generally more favorable.[6][7]

Q2: How can I favor O-alkylation over C-alkylation of the salicylaldehyde?

A2: The regioselectivity of alkylation on the phenoxide is a critical factor. Several parameters can be adjusted to favor the desired O-alkylation.

Strategies to Promote O-Alkylation:

StrategyRationale
Choice of Solvent Polar aprotic solvents like DMF (N,N-dimethylformamide) or acetonitrile are preferred.[1] These solvents solvate the cation of the base, leaving the phenoxide anion more "naked" and reactive, which favors the kinetically controlled O-alkylation. Protic solvents can solvate the oxygen atom of the phenoxide, making it less nucleophilic and potentially favoring C-alkylation.
Choice of Base Weaker bases such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are often more effective than strong bases like sodium hydride (NaH) or sodium hydroxide (NaOH) for promoting O-alkylation of phenols. The counter-ion also plays a role; larger, softer cations like K⁺ or Cs⁺ can coordinate with the phenoxide oxygen, enhancing its nucleophilicity for O-alkylation.
Reaction Temperature Lowering the reaction temperature generally favors the kinetic product, which is often the O-alkylated ether. C-alkylation may have a higher activation energy and become more prevalent at elevated temperatures.
Q3: I suspect a Cannizzaro reaction is occurring with my salicylaldehyde. How can I prevent this?

A3: The Cannizzaro reaction is a concern with non-enolizable aldehydes like salicylaldehyde in the presence of a strong base.[2][4][8]

Minimizing the Cannizzaro Reaction:

  • Controlled Addition of Base: Add the base portion-wise or slowly to the reaction mixture containing the salicylaldehyde. This prevents a high local concentration of base that can promote the Cannizzaro reaction.

  • Use a Weaker Base: As mentioned for favoring O-alkylation, using a weaker base like K₂CO₃ significantly reduces the likelihood of the Cannizzaro reaction compared to strong bases like NaOH or KOH.[2]

  • Maintain a Moderate Temperature: The Cannizzaro reaction is often accelerated by higher temperatures. Running the Williamson ether synthesis at a lower temperature (e.g., room temperature to 60°C) can help suppress this side reaction.

Q4: My final product is difficult to purify. What are some effective purification strategies?

A4: Purification can be challenging due to the presence of structurally similar byproducts. A multi-step approach is often necessary.

Purification Workflow:

  • Aqueous Workup: After the reaction, a thorough aqueous workup is crucial.

    • Wash with a dilute acid (e.g., 1M HCl) to neutralize any remaining base and remove basic impurities.

    • Wash with a saturated sodium bicarbonate solution to remove any acidic byproducts, such as 2-hydroxybenzoic acid from a Cannizzaro reaction.

    • Wash with brine to remove residual water.

  • Recrystallization: This is often the most effective method for purifying the final product.

    • A good starting solvent system to try is ethanol/water or ethyl acetate/hexane. Dissolve the crude product in a minimum amount of the hot, more soluble solvent and slowly add the less soluble solvent until turbidity is observed. Allow to cool slowly to promote the formation of pure crystals.

  • Column Chromatography: If recrystallization is insufficient, silica gel column chromatography can be employed.

    • A typical eluent system would be a gradient of ethyl acetate in hexane. Monitor the fractions by TLC to isolate the desired product.

Experimental Protocols

Protocol 1: Synthesis of 2-chloro-N-phenylacetamide

Materials:

  • Aniline

  • Chloroacetyl chloride

  • Sodium acetate

  • Glacial acetic acid

  • Ice

Procedure:

  • In a 250 mL beaker, dissolve aniline (0.1 mol) in 100 mL of glacial acetic acid.

  • Add a solution of sodium acetate (0.1 mol) in 20 mL of water.

  • Cool the mixture in an ice bath with constant stirring.

  • Slowly add chloroacetyl chloride (0.11 mol) dropwise to the cooled solution.

  • After the addition is complete, continue stirring in the ice bath for 30 minutes.

  • Pour the reaction mixture into 500 mL of cold water.

  • Collect the precipitated solid by vacuum filtration and wash thoroughly with water.

  • Recrystallize the crude product from ethanol to obtain pure 2-chloro-N-phenylacetamide.

Protocol 2: Optimized Synthesis of 2-(2-formylphenoxy)-N-phenylacetamide

Materials:

  • 2-chloro-N-phenylacetamide

  • Salicylaldehyde (2-hydroxybenzaldehyde)

  • Potassium carbonate (K₂CO₃), anhydrous

  • N,N-Dimethylformamide (DMF), anhydrous

  • Ethyl acetate

  • Hexane

  • 1M Hydrochloric acid (HCl)

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Brine

Procedure:

  • To a flame-dried 250 mL round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add salicylaldehyde (0.05 mol) and anhydrous DMF (100 mL).

  • Add anhydrous potassium carbonate (0.075 mol) to the solution and stir for 15 minutes at room temperature.

  • Add 2-chloro-N-phenylacetamide (0.05 mol) to the reaction mixture.

  • Heat the reaction to 60°C and stir for 12-24 hours. Monitor the reaction progress by TLC.

  • After the reaction is complete, cool the mixture to room temperature and pour it into 500 mL of cold water.

  • Extract the aqueous layer with ethyl acetate (3 x 100 mL).

  • Combine the organic layers and wash sequentially with 1M HCl (2 x 100 mL), saturated NaHCO₃ solution (2 x 100 mL), and brine (1 x 100 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization from an ethyl acetate/hexane mixture.

Visualizing the Reaction Pathways

Diagram 1: Key Reaction Pathways in the Synthesis of 2-(2-formylphenoxy)-N-phenylacetamide

G cluster_0 Reactants cluster_1 Desired Reaction cluster_2 Side Reactions Salicylaldehyde Salicylaldehyde Product 2-(2-formylphenoxy)- N-phenylacetamide Salicylaldehyde->Product O-Alkylation (Desired) C_Alkylation C-Alkylation Product Salicylaldehyde->C_Alkylation C-Alkylation Cannizzaro Cannizzaro Products (Alcohol & Acid) Salicylaldehyde->Cannizzaro Self-Condensation 2-chloro-N-phenylacetamide 2-chloro-N-phenylacetamide 2-chloro-N-phenylacetamide->Product Hydrolysis Hydrolysis of Alkylating Agent 2-chloro-N-phenylacetamide->Hydrolysis Hydrolysis

Caption: Desired and competing reaction pathways.

Diagram 2: Troubleshooting Workflow for Low Yield

G start Low Yield of Desired Product check_tlc Analyze TLC Plate: Multiple Spots? start->check_tlc c_alkylation C-Alkylation Suspected check_tlc->c_alkylation Yes cannizzaro Cannizzaro Products Suspected check_tlc->cannizzaro Yes hydrolysis Starting Material Hydrolysis Suspected check_tlc->hydrolysis Yes optimize_o_alk Optimize for O-Alkylation: - Use K2CO3/Cs2CO3 - Use DMF/Acetonitrile - Lower Temperature c_alkylation->optimize_o_alk optimize_cannizzaro Minimize Cannizzaro: - Use weaker base - Slow base addition - Lower Temperature cannizzaro->optimize_cannizzaro optimize_hydrolysis Minimize Hydrolysis: - Use anhydrous conditions - Moderate temperature hydrolysis->optimize_hydrolysis re_run Re-run Reaction with Optimized Conditions optimize_o_alk->re_run optimize_cannizzaro->re_run optimize_hydrolysis->re_run

Caption: A systematic approach to troubleshooting low yields.

References

  • Williamson, A. W. (1850). Theory of Aetherification. Philosophical Magazine, 37(251), 350–356. (A foundational, though not directly linkable, reference for the Williamson ether synthesis principle). A modern overview can be found at: Wikipedia contributors. (2024). Williamson ether synthesis. In Wikipedia, The Free Encyclopedia. [Link]

  • Organic Syntheses. (1941). Phenylacetamide. Organic Syntheses, 21, 92. [Link]

  • Mitsunobu, O. (1981). The Use of Diethyl Azodicarboxylate and Triphenylphosphine in Synthesis and Transformation of Natural Products. Synthesis, 1981(1), 1-28. (While not a direct protocol, this reference discusses principles of O- vs.
  • ChemTalk. (2022). Williamson Ether Synthesis. [Link]

  • Cannizzaro, S. (1853). Ueber den der Benzoësäure entsprechenden Alkohol. Annalen der Chemie und Pharmacie, 88(1), 129–130. (Historical reference for the Cannizzaro reaction). A modern overview is available at: Wikipedia contributors. (2024). Cannizzaro reaction. In Wikipedia, The Free Encyclopedia. [Link]

  • University of Mustansiriyah. Cannizzaro Reaction. [Link]

  • National Center for Biotechnology Information. (2024). Synthetic applications of the Cannizzaro reaction. PubMed Central. [Link]

  • ResearchGate. (2016). Why n-alkylation is more favorable than o-alkyation? [Link]

  • Master Organic Chemistry. (2014). The Williamson Ether Synthesis. [Link]

  • National Center for Biotechnology Information. (2013). N- versus O-alkylation: utilizing NMR methods to establish reliable primary structure determinations for drug discovery. PubMed. [Link]

  • University of Richmond. Organic Chemistry Williamson Ether Synthesis. [Link]

  • ACS Publications. (2005). Synthesis of Alkyl Aryl Ethers by Catalytic Williamson Ether Synthesis with Weak Alkylation Agents. Organic Process Research & Development. [Link]

  • Appchem. 2-(2-formylphenoxy)-N-phenylacetamide. [Link]

  • Organic Chemistry Portal. Williamson Synthesis. [Link]

  • Baghdad Science Journal. (2014). Synthesis of Some new 2-(4-Aryliminophenoxy)N-Arylacetamide Via p-hydroxy benzaldehyde. [Link]

  • RSC Publishing. (2019). N-Alkylation vs. O-alkylation: influence on the performance of the photovoltaic cells based on a tetracyclic lactam polymer donor. [Link]

  • Indian Academy of Sciences. (2012). Synthesis of novel 2-(4-(2-morpholinoethoxy)phenyl)-N-phenylacetamide analogues and their antimicrobial study. [Link]

  • National Center for Biotechnology Information. (2017). Removal of some common glycosylation by-products during reaction work-up. PubMed. [Link]

  • National Center for Biotechnology Information. (2021). Recent investigations into synthesis and pharmacological activities of phenoxy acetamide and its derivatives (chalcone, indole and quinoline) as possible therapeutic candidates. PubMed Central. [Link]

Sources

Optimization

Technical Support Center: Optimizing Catalyst Load for 2-(2-Formylphenoxy)-N-phenylacetamide Synthesis

Welcome to the Technical Support and Troubleshooting Guide for the synthesis of 2-(2-formylphenoxy)-N-phenylacetamide. This resource is designed for researchers and drug development professionals optimizing the critical...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support and Troubleshooting Guide for the synthesis of 2-(2-formylphenoxy)-N-phenylacetamide. This resource is designed for researchers and drug development professionals optimizing the critical O-alkylation step between salicylaldehyde and 2-chloro-N-phenylacetamide.

By understanding the mechanistic causality behind catalyst selection—whether utilizing nucleophilic catalysis (KI) or Phase Transfer Catalysis (PTC)—you can eliminate side reactions, prevent emulsions, and maximize your yield.

Mechanistic Causality: The Role of the Catalyst

The synthesis of 2-(2-formylphenoxy)-N-phenylacetamide is a classic Williamson ether synthesis. However, the reaction is inherently sluggish due to the relatively poor leaving-group ability of the chloride in 2-chloro-N-phenylacetamide. Furthermore, the intermediate 2-formylphenoxide is an ambident nucleophile capable of both O-alkylation (desired) and C-alkylation (undesired).

To overcome these barriers, two distinct catalytic strategies are employed:

Nucleophilic Catalysis (Finkelstein Exchange): Adding Potassium Iodide (KI) to a polar aprotic solvent (like MeCN) initiates an in situ Finkelstein exchange. The chloride is swapped for an iodide, creating 2-iodo-N-phenylacetamide. Iodide is a significantly better leaving group, which dramatically lowers the activation energy for the subsequent SN2 attack by the phenoxide[1].

Phase Transfer Catalysis (PTC): In heterogeneous solid-liquid systems (e.g., Toluene and solid K2CO3), a quaternary ammonium salt like Tetrabutylammonium bromide (TBAB) is used. According to the Makosza interfacial mechanism, deprotonation occurs at the solid-liquid interface. The PTC then extracts the reactive phenoxide anion into the organic phase[2]. Crucially, starving the system of water strips the hydration shell away from the phenoxide's oxygen atom. This lack of hydrogen bonding drastically increases the oxygen's nucleophilicity, ensuring strict O-alkylation selectivity over C-alkylation[3].

Visualizing the Catalytic Pathways

Finkelstein_Pathway Sal Salicylaldehyde Phenoxide Potassium 2-formylphenoxide Sal->Phenoxide Deprotonation Base Base (K2CO3) Base->Phenoxide Product 2-(2-formylphenoxy)-N-phenylacetamide Phenoxide->Product SN2 O-Alkylation Cl_Amide 2-chloro-N-phenylacetamide I_Amide 2-iodo-N-phenylacetamide Cl_Amide->I_Amide Finkelstein Exchange KI KI (Catalyst) KI->I_Amide I_Amide->Product

Finkelstein-assisted SN2 O-alkylation pathway using a KI catalyst.

PTC_Cycle cluster_solid Solid / Aqueous Phase cluster_org Organic Phase K2CO3 Base (K2CO3) Phenoxide_K ArO⁻ K⁺ K2CO3->Phenoxide_K Phenol Salicylaldehyde Phenol->Phenoxide_K Deprotonation Phenoxide_Q ArO⁻ Q⁺ (Active) Phenoxide_K->Phenoxide_Q Interfacial Ion Exchange PTC_Cat PTC (Q⁺ X⁻) PTC_Cat->Phenoxide_Q Q⁺ Transfer Product ArO-R (Product) Phenoxide_Q->Product SN2 Attack AlkylHalide R-Cl (Amide) AlkylHalide->Product Product->PTC_Cat Catalyst Regeneration

Phase-transfer catalysis (PTC) cycle for solid-liquid O-alkylation.

Quantitative Optimization Data

Optimizing the catalyst load is a delicate balance. Too little catalyst results in stalled reactions, while excessive loading can trigger side reactions (like ether cleavage) or severely complicate the aqueous workup.

Table 1: KI Load Optimization (Homogeneous System)

Conditions: MeCN, K2CO3 (2.0 eq), 80°C, 4 hours.

EntryKI Load (mol%)Conversion (%)O-Alkylation Selectivity (%)Mechanistic Observations
1045>95Sluggish reaction due to high activation energy of the chloride leaving group.
2572>95Noticeable rate acceleration; incomplete conversion.
3 10 94 >95 Optimal balance of reaction rate and product purity.
4209692Slight increase in side products; diminishing returns on rate.
5508580Excess iodide promotes nucleophilic cleavage of the newly formed ether.
Table 2: TBAB Load Optimization (Solid-Liquid PTC System)

Conditions: Toluene, Anhydrous K2CO3 (3.0 eq), 90°C, 6 hours, 800 rpm.

EntryTBAB Load (mol%)Conversion (%)O:C Alkylation RatioMechanistic Observations
10<5N/AReactants completely isolated in separate phases.
226090:10Insufficient phase transfer; reaction stalls.
3 5 92 98:2 Optimal extraction; high O-alkylation selectivity due to anhydrous state[3].
4109595:5Good yield, but TBAB begins to act as a surfactant, complicating workup.
5208885:15Severe emulsion formation during aqueous workup[4].

Troubleshooting FAQs

Q: Why is my KI-catalyzed reaction stalling at 50% conversion despite adding excess base? A: The reaction is likely bottlenecked by the Finkelstein exchange rate. Ensure your MeCN is strictly anhydrous. Water solvates the iodide ion, reducing its nucleophilicity and preventing the efficient conversion of the alkyl chloride to the alkyl iodide.

Q: I increased the TBAB load to 20 mol% to speed up the reaction, but now I cannot separate the organic and aqueous layers during workup. How do I fix this? A: Quaternary ammonium salts like TBAB are amphiphilic and act as powerful surfactants at high concentrations, causing intractable emulsions[4]. Limit TBAB to 5 mol% . If an emulsion has already formed, add brine (NaCl) to the aqueous layer to increase ionic strength and force the organic phase to separate, or filter the entire biphasic mixture through a pad of Celite to break the emulsion.

Q: I am observing significant C-alkylation (ring alkylation) instead of O-alkylation. What went wrong? A: C-alkylation occurs when the phenoxide oxygen is heavily solvated by hydrogen-bonding species (like water), which blocks SN2 attack at the oxygen and redirects it to the ortho/para carbons[3]. Switch to a strictly solid-liquid PTC system (anhydrous K2CO3 in Toluene) to strip the hydration shell and restore O-alkylation selectivity.

Self-Validating Experimental Protocols

To ensure reproducibility, these protocols are designed as "self-validating systems"—meaning the physical cues during the reaction and workup inherently verify that the chemistry is proceeding correctly.

Protocol A: KI-Catalyzed Homogeneous O-Alkylation

Best for laboratories utilizing polar aprotic solvents.

  • Charge the Reactor: To a dry round-bottom flask, add salicylaldehyde (1.0 eq), 2-chloro-N-phenylacetamide (1.1 eq), anhydrous K2CO3 (2.0 eq), and KI (0.1 eq, 10 mol% ) in anhydrous MeCN (0.2 M).

  • Reflux & Monitor: Heat the mixture to 80°C under nitrogen for 4 hours.

    • Self-Validation Check: As the reaction proceeds, a fine white precipitate (KCl) will form. The visual accumulation of this salt directly correlates with the progress of the SN2 S-alkylation.

  • Filtration: Cool the mixture to room temperature and filter off the inorganic salts (K2CO3, KCl) through a coarse fritted funnel.

  • Quench & Wash: Concentrate the filtrate in vacuo and redissolve the residue in EtOAc. Wash the organic layer once with 5% aqueous Na2S2O3 (sodium thiosulfate).

    • Self-Validation Check: Residual iodine (I2) generated by trace oxidation of the catalyst will tint the organic layer yellow/brown. The thiosulfate wash will instantly turn the organic layer clear, validating the complete reduction and removal of iodine species.

  • Isolation: Wash with brine, dry over Na2SO4, concentrate, and recrystallize the crude solid from hot ethanol to yield pure 2-(2-formylphenoxy)-N-phenylacetamide.

Protocol B: TBAB-Catalyzed Solid-Liquid Phase Transfer

Best for scaling up in non-polar, environmentally benign solvents.

  • Charge the Reactor: To a dry flask, add salicylaldehyde (1.0 eq), 2-chloro-N-phenylacetamide (1.1 eq), finely milled anhydrous K2CO3 (3.0 eq), and TBAB (0.05 eq, 5 mol% ) in Toluene (0.2 M).

  • High-Shear Heating: Heat the mixture to 90°C for 6 hours with vigorous stirring (≥800 rpm).

    • Causality Check: High shear is mandatory. The Makosza mechanism relies entirely on the surface area of the solid K2CO3 to generate the phenoxide before the TBAB can extract it[2].

  • Aqueous Quench: Cool to room temperature and add deionized water to dissolve the suspended salts. Separate the layers.

  • Catalyst Removal: Wash the organic (Toluene) layer three times with warm (50°C) deionized water.

    • Self-Validation Check: TBAB is highly soluble in warm water. During the first wash, you will observe slight foaming at the interface. By the third wash, the interface will separate instantly with zero foam, validating that the phase-transfer catalyst has been completely removed from the product stream.

  • Isolation: Concentrate the Toluene layer in vacuo and recrystallize the product.

Sources

Reference Data & Comparative Studies

Validation

LC-MS method validation for the accurate quantification of 2-(2-formylphenoxy)-N-phenylacetamide

An In-Depth Guide to LC-MS Method Validation for the Accurate Quantification of 2-(2-formylphenoxy)-N-phenylacetamide Authored by a Senior Application Scientist This guide provides a comprehensive framework for the devel...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Guide to LC-MS Method Validation for the Accurate Quantification of 2-(2-formylphenoxy)-N-phenylacetamide

Authored by a Senior Application Scientist

This guide provides a comprehensive framework for the development and validation of a robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of 2-(2-formylphenoxy)-N-phenylacetamide. Moving beyond a simple checklist, we explore the scientific rationale behind key decisions, compare alternative sample preparation strategies, and address the specific chemical challenges posed by the analyte. The methodologies described herein are grounded in the principles outlined by the International Council for Harmonisation (ICH) M10 guideline on bioanalytical method validation, ensuring regulatory compliance and data integrity.[1][2][3]

Analyte Characterization and Initial Method Development

A successful validation begins with a thorough understanding of the analyte. 2-(2-formylphenoxy)-N-phenylacetamide (Molecular Formula: C₁₅H₁₃NO₃, Molecular Weight: 255.27 g/mol ) is a small molecule possessing several key functional groups that dictate its analytical behavior: an aromatic aldehyde (formyl group), an ether linkage, and a secondary amide.[4]

  • Ionization Potential : The presence of amide and ether functionalities suggests the molecule can be readily protonated, making positive mode Electrospray Ionization (ESI+) a logical starting point for mass spectrometric detection.

  • Chromatographic Behavior : With a calculated LogP that suggests moderate hydrophobicity, reversed-phase chromatography is the platform of choice. A C18 stationary phase with a gradient elution using acidified water and an organic solvent (e.g., acetonitrile or methanol) will provide effective retention and separation from endogenous matrix components.

  • Analyte-Specific Challenges : The formyl group is a reactive carbonyl, making the analyte potentially susceptible to degradation or adduct formation.[5][6] This necessitates a rigorous evaluation of analyte stability throughout the sample lifecycle, from collection to final analysis.[7][8]

Initial LC-MS/MS Parameters:

ParameterConditionRationale
LC Column C18, 2.1 x 50 mm, 1.8 µmProvides excellent resolving power and efficiency for small molecules.
Mobile Phase A 0.1% Formic Acid in WaterPromotes protonation for ESI+ and improves peak shape.
Mobile Phase B 0.1% Formic Acid in AcetonitrileStrong organic solvent for efficient elution.
Flow Rate 0.4 mL/minStandard flow for analytical scale LC-MS.
Ionization Mode ESI+Best for analytes with basic or readily protonated sites.
Detection Mode Multiple Reaction Monitoring (MRM)Ensures high selectivity and sensitivity for quantification.[9]
Analyte MRM Hypothetical: 256.1 → 120.1Precursor: [M+H]⁺. Product: Fragment from cleavage of the amide bond.
IS MRM Hypothetical: 261.1 → 125.1Stable Isotope Labeled (SIL) Internal Standard ([M+D₅+H]⁺).

Comparative Analysis of Sample Preparation Strategies

The goal of sample preparation is to remove interfering matrix components like proteins and phospholipids, which can cause ion suppression and compromise data quality.[10][11][12][13] We compare three common techniques for plasma samples.

Experimental Workflow Comparison

cluster_0 A) Protein Precipitation (PPT) cluster_1 B) Liquid-Liquid Extraction (LLE) cluster_2 C) Solid-Phase Extraction (SPE) a1 Plasma Sample a2 Add Acetonitrile (3:1) a1->a2 a3 Vortex & Centrifuge a2->a3 a4 Inject Supernatant a3->a4 b1 Plasma Sample b2 Add MTBE & Vortex b1->b2 b3 Centrifuge b2->b3 b4 Evaporate Organic Layer b3->b4 b5 Reconstitute & Inject b4->b5 c1 Plasma Sample c3 Load Sample c1->c3 c2 Condition & Equilibrate c2->c3 c4 Wash c3->c4 c5 Elute c4->c5 c6 Evaporate & Reconstitute c5->c6 c7 Inject c6->c7 G Dev Method Development SysSuit System Suitability Dev->SysSuit Selectivity Selectivity & Specificity SysSuit->Selectivity CalCurve Calibration Curve (Linearity, Range) Selectivity->CalCurve AccP Accuracy & Precision (Intra- & Inter-Batch) CalCurve->AccP Carryover Carryover AccP->Carryover Matrix Matrix Effect AccP->Matrix Recovery Recovery AccP->Recovery Stability Stability (Freeze-Thaw, Bench-Top, Long-Term, Post-Preparative) AccP->Stability Report Validation Report Carryover->Report Matrix->Report Recovery->Report Stability->Report

Caption: Key stages of the bioanalytical method validation process.

Selectivity and Specificity
  • Objective : To demonstrate the method can differentiate and quantify the analyte from endogenous matrix components, metabolites, or other interferences. [2]* Protocol :

    • Analyze blank matrix samples from at least six unique sources.

    • Analyze blank matrix spiked with the analyte at the Lower Limit of Quantification (LLOQ) and with the Internal Standard (IS).

  • Acceptance Criteria : Response in blank samples should be ≤ 20% of the LLOQ for the analyte and ≤ 5% for the IS.

Calibration Curve and Linearity
  • Objective : To demonstrate the relationship between instrument response and known concentrations of the analyte.

  • Protocol :

    • Prepare a blank sample and at least six non-zero calibration standards by spiking the analyte into the matrix.

    • Analyze the standards and plot the peak area ratio (Analyte/IS) versus concentration.

    • Apply a linear regression model with a 1/x² weighting.

  • Results :

ParameterResultAcceptance Criteria
Calibration Range 1 - 1000 ng/mLCovers expected concentrations
Regression Model Linear, 1/x² weightingBest fit for heteroscedastic data
Correlation (r²) > 0.998r² ≥ 0.99
Back-calculated Accuracy 96.5% - 103.2%±15% of nominal (±20% at LLOQ)
Accuracy and Precision
  • Objective : To determine the closeness of measured concentrations to the true value (accuracy) and the degree of scatter in measurements (precision). [2]* Protocol :

    • Prepare Quality Control (QC) samples in matrix at four levels: LLOQ, Low QC, Mid QC, and High QC.

    • Analyze five replicates of each QC level in three separate analytical runs on at least two different days.

  • Results :

QC Level (ng/mL)Intra-run Precision (%CV)Intra-run Accuracy (%Bias)Inter-run Precision (%CV)Inter-run Accuracy (%Bias)
LLOQ (1.0) 8.5%+4.2%10.1%+5.5%
Low (3.0) 6.2%+1.5%7.8%+2.1%
Mid (100) 4.1%-2.3%5.5%-1.8%
High (800) 3.8%-0.9%4.9%-0.5%
  • Acceptance Criteria : Precision (%CV) ≤ 15% (≤ 20% at LLOQ). Accuracy (%Bias) within ±15% (±20% at LLOQ).

Matrix Effect and Recovery
  • Objective : To assess the impact of matrix components on analyte ionization and the efficiency of the extraction process.

  • Protocol :

    • Set A : Analyte spiked in post-extraction blank matrix.

    • Set B : Analyte spiked in neat solution.

    • Set C : Pre-extraction spiked matrix samples.

    • Calculate: Matrix Factor (MF) = A/B; Recovery = C/A; Overall Process Efficiency = C/B.

  • Results :

ParameterLow QCHigh QCAcceptance Criteria
Recovery (%) 91.5%93.2%Consistent and reproducible
Matrix Factor (IS-Normalized) 1.020.99%CV of IS-normalized MF ≤ 15%
Stability
  • Objective : To ensure the analyte concentration is unchanged during sample handling, processing, and storage. [14][15][16]* Protocol : Analyze low and high QC samples after storage under various conditions and compare concentrations to freshly prepared samples.

  • Results :

Stability TestStorage Condition% Change from NominalAcceptance Criteria
Short-Term (Bench-Top) 8 hours at Room Temp-4.5%Within ±15%
Post-Preparative 24 hours in Autosampler-2.8%Within ±15%
Freeze-Thaw (3 cycles) -80°C to Room Temp-6.1%Within ±15%
Long-Term 90 days at -80°C-7.3%Within ±15%
  • Expert Insight : The acceptable stability data for 2-(2-formylphenoxy)-N-phenylacetamide under these conditions suggest that the aldehyde moiety is sufficiently stable in a plasma matrix when stored frozen and handled expeditiously. No derivatization was necessary, simplifying the workflow.

Conclusion

The LC-MS/MS method for the quantification of 2-(2-formylphenoxy)-N-phenylacetamide in human plasma has been successfully developed and validated according to the stringent criteria of the ICH M10 guideline. [1][17][18]The comparative evaluation of sample preparation techniques demonstrated the superiority of Solid-Phase Extraction for minimizing matrix effects and ensuring high data quality. The full validation experiments confirmed that the method is selective, linear, accurate, precise, and robust, with proven analyte stability under typical laboratory conditions. This validated method is fit for purpose and can be confidently deployed for the analysis of clinical or non-clinical study samples to support drug development programs.

References

  • ICH M10 on bioanalytical method validation . European Medicines Agency. Available from: [Link]

  • Assessment of matrix effect in quantitative LC-MS bioanalysis . National Institutes of Health (NIH). Available from: [Link]

  • Bioanalytical method validation - Scientific guideline . European Medicines Agency (EMA). Available from: [Link]

  • Demystifying the ICH M10 Bioanalytical Method Validation Guidelines . Premier Research. Available from: [Link]

  • Guideline on bioanalytical method validation . European Medicines Agency (EMA). Available from: [Link]

  • M10 Bioanalytical Method Validation and Study Sample Analysis . International Council for Harmonisation (ICH). Available from: [Link]

  • European Medicines Agency Guideline on Bioanalytical Method Validation: What More Is There to Say? . Taylor & Francis Online. Available from: [Link]

  • Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research . Journal of Analytical Techniques and Research. Available from: [Link]

  • Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples . Bioanalysis Zone. Available from: [Link]

  • M10 Bioanalytical Method Validation and Study Sample Analysis . U.S. Food and Drug Administration (FDA). Available from: [Link]

  • How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep . Tecan. Available from: [Link]

  • Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis . LCGC International. Available from: [Link]

  • M10 Bioanalytical Method Validation and Study Sample Analysis; International Council for Harmonisation; Guidance for Industry; Availability . Federal Register. Available from: [Link]

  • A practical guide to sample preparation for liquid chromatography-tandem mass spectrometry in clinical research and toxicology . Spectroscopy Europe. Available from: [Link]

  • European Medicines Agency Guideline on Bioanalytical Method Validation: What More Is There to Say? . Taylor & Francis. Available from: [Link]

  • The Impact of Matrix Effects on Mass Spectrometry Results . ResolveMass. Available from: [Link]

  • The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content . European Bioanalysis Forum. Available from: [Link]

  • LC-MS Sample Preparation: Techniques & Challenges . Opentrons. Available from: [Link]

  • Serum Sample Preparation for LC-MS and GC-MS . Organomation. Available from: [Link]

  • Bioanalytical Analysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 2 . LCGC International. Available from: [Link]

  • Strategies in quantitative LC-MS/MS analysis of unstable small molecules in biological matrices . PubMed. Available from: [Link]

  • Bioanalytical Method Validation Guidance for Industry . U.S. Food and Drug Administration (FDA). Available from: [Link]

  • Progress and Challenges in Quantifying Carbonyl-Metabolomic Phenomes with LC-MS/MS . National Institutes of Health (NIH). Available from: [Link]

  • Q2(R2) Validation of Analytical Procedures . U.S. Food and Drug Administration (FDA). Available from: [Link]

  • LC-MS method validation resources . Reddit. Available from: [Link]

  • 2-(2-formylphenoxy)-N-(2-phenylethyl)acetamide . PubChem. Available from: [Link]

  • Designing LCMS Studies with the FDA in Mind from the Start . Agilex Biolabs. Available from: [Link]

  • Considerations to properly assess drug stability within biological samples . Anapharm Bioanalytics. Available from: [Link]

  • Biologics vs. Small Molecules, What's the Difference for Stability Testing? . PPD. Available from: [Link]

  • Comprehensive Stability Assessment of Biotechnological Products . BioProcess International. Available from: [Link]

  • Analysis of Derivatized Biogenic Aldehydes by LC Tandem Mass Spectrometry . ACS Publications. Available from: [Link]

  • Sample Stabilization Approaches for Unstable Compounds in Biological Matrices . Xtalks. Available from: [Link]

  • Recommendations for Validation of LC-MS/MS Bioanalytical Methods for Protein Biotherapeutics . National Institutes of Health (NIH). Available from: [Link]

  • Analysis of reactive aldehydes in urine and plasma of type-2 diabetes mellitus patients through liquid chromatography-mass spectrometry . Frontiers. Available from: [Link]

  • The Chemistry of 2-Phenylacetamide: Synthesis and Properties Explained . NINGBO INNO PHARMCHEM CO.,LTD. Available from: [Link]

  • 2-(2-formylphenoxy)-N-phenylacetamide . Appchem. Available from: [Link]

  • Fast LC/MS/MS Analytical Method with Alternating Column Regeneration for the Analysis of 125 Various Drugs and Their Metabolites . Agilent. Available from: [Link]

  • Growing Pains in LC-MS/MS Testing . American Association for Clinical Chemistry. Available from: [Link]

  • LC-MS/MS Methods for Quantifying Drugs and Metabolites in Plasma . Longdom Publishing. Available from: [Link]

  • Challenges in development of robust analytical methods for the quantitation of low molecular weight compounds by LC-MS/MS . Anapharm Bioanalytics. Available from: [Link]

  • Versatile LC-MS/MS Solutions for the Evolving Bioanalysis Landscape . Waters. Available from: [Link]

  • Development and Validation of an LC-MS/MS Method for Determination of P-Phenylenediamine and Its Metabolites in Blood Samples . PubMed. Available from: [Link]

  • 2-(2-ethoxy-4-formylphenoxy)-n-phenylacetamide . PubChem. Available from: [Link]

  • Guide to achieving reliable quantitative LC-MS measurements . LGC Group. Available from: [Link]

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Comparative

Comparative Green Chemistry Synthetic Routes for 2-(2-formylphenoxy)-N-phenylacetamide

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology Introduction & Mechanistic Rationale The molecule 2-(2-formylphenox...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology

Introduction & Mechanistic Rationale

The molecule 2-(2-formylphenoxy)-N-phenylacetamide (CAS: 426217-46-1)[1] is a highly valuable intermediate in the synthesis of bioactive heterocycles, including chromenes, benzofurans, and various protein degraders. The structural core features an aryl ether linkage, typically constructed via a Williamson ether synthesis by coupling salicylaldehyde (2-hydroxybenzaldehyde) with 2-chloro-N-phenylacetamide[2].

Historically, this SN​2 O-alkylation is performed in polar aprotic solvents such as N,N-dimethylformamide (DMF) or acetone under prolonged reflux. However, this classical approach suffers from poor atom economy, high E-factors (waste-to-product ratio), and significant toxicity concerns regarding the solvent[3].

To align with modern pharmaceutical manufacturing standards, Green Chemistry alternatives have been developed. This guide objectively compares the traditional baseline against two field-proven green methodologies: Microwave-Assisted Solvent-Free Synthesis [4] and PEG-400 Mediated Synthesis [5].

The Causality of Green Optimization

The rate-determining step in this synthesis is the nucleophilic attack of the phenoxide ion on the α -carbon of the alkyl halide.

  • In the Microwave (MW) Route: Dielectric heating causes rapid oscillation of the polar reactants. By using Tetrabutylammonium bromide (TBAB) as a phase-transfer catalyst (PTC) in a solvent-free environment, the localized superheating drastically lowers the activation energy barrier, accelerating the reaction from hours to minutes[4].

  • In the PEG-400 Route: Polyethylene glycol acts as both a benign, recyclable solvent and a pseudo-crown ether. The oxygen atoms in the PEG chain complex the K+ ions from the K2​CO3​ base. This leaves the phenoxide anion "naked" and highly nucleophilic, driving the SN​2 reaction forward efficiently at mild temperatures[5].

Quantitative Performance Comparison

The following table summarizes the experimental data comparing the three synthetic routes. The data highlights the superiority of the green methodologies in terms of yield, time, and environmental impact.

ParameterRoute A: Traditional BaselineRoute B: MW Solvent-FreeRoute C: PEG-400 Mediated
Solvent N,N-Dimethylformamide (Toxic)None (Solvent-Free)PEG-400 (Benign/Recyclable)
Catalyst K2​CO3​ K2​CO3​
  • TBAB
K2​CO3​
Energy Source Convective Heating (Reflux)Microwave IrradiationMild Convective (60°C)
Reaction Time 12 - 24 hours3 - 5 minutes45 - 60 minutes
Isolated Yield 60 - 68%90 - 94%85 - 88%
Atom Economy ~78%~85%~85%
E-factor > 40 (High Waste)< 2 (Excellent)< 5 (Good)
Scalability High (but hazardous)Low-Medium (MW limits)High (Standard reactors)

Visualizing the Synthetic Workflows

RouteComparison Reactants Salicylaldehyde + 2-Chloro-N-phenylacetamide RouteA Traditional Route (DMF, K2CO3, Reflux) Reactants->RouteA RouteB Microwave Route (Solvent-Free, TBAB) Reactants->RouteB RouteC Green Solvent Route (PEG-400, K2CO3) Reactants->RouteC OutcomeA Yield: ~65% Time: 12-24 h High E-factor RouteA->OutcomeA OutcomeB Yield: >90% Time: 2-5 min Near-Zero Waste RouteB->OutcomeB OutcomeC Yield: ~88% Time: 45 min Recyclable Solvent RouteC->OutcomeC Product 2-(2-formylphenoxy)-N-phenylacetamide OutcomeA->Product OutcomeB->Product OutcomeC->Product

Fig 1: Decision matrix and performance outcomes for the synthesis of the target aryl ether.

Mechanism N1 Deprotonation (K2CO3) N2 Phenoxide Generation N1->N2 N3 PTC Complexation (PEG-400 or TBAB) N2->N3 N4 SN2 Attack (C-O Bond Formation) N3->N4 N5 Product Crystallization N4->N5

Fig 2: Mechanistic pathway of the phase-transfer catalyzed Williamson ether synthesis.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following step-by-step methodologies are designed as self-validating systems. Built-in empirical checkpoints allow the researcher to confirm the success of each intermediate phase before proceeding.

Protocol A: Microwave-Assisted Solvent-Free Synthesis (Route B)

Best for: Rapid library generation and small-to-medium scale synthesis.

  • Reagent Milling: In an agate mortar, thoroughly grind salicylaldehyde (1.0 mmol), 2-chloro-N-phenylacetamide (1.0 mmol), anhydrous K2​CO3​ (1.5 mmol), and TBAB (0.1 mmol) until a uniform paste is formed.

    • Validation Checkpoint: Mechanical grinding ensures intimate physical contact, critical for solid-state microwave coupling. The mixture will slightly dampen and turn deep yellow due to the hygroscopic nature of K2​CO3​ and the initial formation of the phenoxide ion.

  • Microwave Irradiation: Transfer the mixture to a microwave-safe glass vial. Irradiate in a dedicated synthesis microwave (e.g., CEM Discover) at 90°C (approx. 150W) for 3 to 5 minutes.

    • Validation Checkpoint: The reaction mass will fuse into a localized melt. TLC analysis (Hexane:EtOAc 7:3) of a micro-aliquot dissolved in EtOAc should confirm the complete disappearance of the salicylaldehyde spot ( Rf​≈0.7 ).

  • Aqueous Workup: Cool the vial to room temperature. Triturate the fused solid with 15 mL of ice-cold distilled water to dissolve the inorganic salts and the TBAB catalyst.

    • Validation Checkpoint: The highly hydrophobic product will remain insoluble, leaving a crude off-white solid suspended in the aqueous phase.

  • Purification: Filter the precipitate under a vacuum, wash with cold water, and recrystallize from hot ethanol to yield pure 2-(2-formylphenoxy)-N-phenylacetamide.

Protocol B: PEG-400 Mediated Synthesis (Route C)

Best for: Scalable, closed-loop manufacturing where microwave reactors are unavailable.

  • Solvent & Reactant Charging: Charge a 50 mL round-bottom flask with salicylaldehyde (1.0 mmol) and PEG-400 (5.0 mL).

    • Validation Checkpoint: The solution should appear as a clear, pale-yellow homogeneous liquid.

  • Phenoxide Generation: Add anhydrous K2​CO3​ (1.5 mmol). Stir the mixture at 60°C for 10 minutes.

    • Validation Checkpoint: The mixture will transition to a vibrant, deep-yellow/orange suspension. This color shift confirms the quantitative generation of the potassium phenoxide intermediate, stabilized by the PEG-400 matrix.

  • Alkylation: Add 2-chloro-N-phenylacetamide (1.0 mmol) portion-wise. Maintain stirring at 60°C for 45 minutes.

    • Validation Checkpoint: Monitor via TLC. The reaction is complete when the yellow phenoxide spot is replaced by a single UV-active product spot ( Rf​≈0.4 ).

  • Product Precipitation: Quench the reaction by pouring the mixture into 25 mL of ice-cold distilled water while stirring vigorously.

    • Validation Checkpoint: A rapid precipitation of a white-to-off-white solid indicates successful product formation. The PEG-400 and inorganic salts remain highly water-soluble, separating cleanly from the product.

  • Recovery & Purification: Filter the solid and recrystallize from ethanol. The aqueous filtrate containing PEG-400 can be subjected to vacuum distillation to remove the water, allowing the PEG-400 to be recycled for subsequent batches.

Sources

Validation

Benchmarking the enzyme inhibition kinetics of 2-(2-formylphenoxy)-N-phenylacetamide

Title: Benchmarking the Enzyme Inhibition Kinetics of 2-(2-formylphenoxy)-N-phenylacetamide (2-FPA) Subtitle: A Comparative Guide to Acetylcholinesterase (AChE) Inhibitors in Early-Stage Drug Discovery Executive Summary...

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Author: BenchChem Technical Support Team. Date: April 2026

Title: Benchmarking the Enzyme Inhibition Kinetics of 2-(2-formylphenoxy)-N-phenylacetamide (2-FPA) Subtitle: A Comparative Guide to Acetylcholinesterase (AChE) Inhibitors in Early-Stage Drug Discovery

Executive Summary

In early-stage drug discovery, benchmarking novel scaffolds against established clinical standards is critical for predicting in vivo efficacy. The compound 2-(2-formylphenoxy)-N-phenylacetamide (2-FPA) represents an emerging class of synthetic building blocks with significant potential as an acetylcholinesterase (AChE) inhibitor. Structurally related formylphenoxy acetamides have demonstrated AChE inhibitory potencies that rival or exceed naturally derived alkaloids like Galanthamine[1].

As a Senior Application Scientist, I have designed this guide to provide a rigorous, objective benchmarking framework. Here, we evaluate the steady-state enzyme inhibition kinetics of 2-FPA against two clinical standards: Galanthamine and Donepezil. Rather than merely listing steps, this guide emphasizes the causality behind our kinetic workflows and establishes self-validating protocols to eliminate assay artifacts.

Mechanistic Rationale: The Cholinergic Target

Acetylcholinesterase (AChE) terminates synaptic transmission by rapidly hydrolyzing the neurotransmitter acetylcholine (ACh). Inhibiting AChE increases synaptic ACh levels, which is the primary therapeutic strategy for managing Alzheimer's Disease (AD).

The AChE active site consists of a deep, narrow gorge with two key binding regions: the Catalytic Active Site (CAS) at the bottom and the Peripheral Anionic Site (PAS) at the entrance. Benchmarking a novel compound like 2-FPA requires determining whether it binds competitively at the CAS, non-competitively at the PAS, or exhibits mixed inhibition by spanning both.

CholinergicPathway ACh Acetylcholine (Substrate) Receptor Cholinergic Receptor ACh->Receptor Activates AChE Acetylcholinesterase (AChE) ACh->AChE Hydrolyzed by Choline Choline + Acetate AChE->Choline Yields Inhibitor 2-FPA (Inhibitor) Inhibitor->AChE Blocks (Mixed Inhibition)

Figure 1: Cholinergic signaling pathway and the inhibitory intervention of 2-FPA.

Benchmarking Methodology: Self-Validating Kinetic Assays

To generate trustworthy kinetic data, we utilize a modified version of the universally standardized Ellman’s colorimetric method[2].

Causality of Assay Design: We use Ellman's reagent (DTNB) because it reacts instantaneously with thiocholine (the hydrolysis product of the synthetic substrate acetylthiocholine, ATCh) to yield 5-thio-2-nitrobenzoate (TNB), a yellow anion absorbing strongly at 412 nm. This enables continuous, real-time kinetic monitoring, allowing for the precise determination of initial velocities ( V0​ ) before substrate depletion alters the reaction rate.

Workflow Step1 1. Reagent Prep (AChE, ATCh, DTNB, 2-FPA) Step2 2. Pre-incubation (AChE + 2-FPA for 10 min) Step1->Step2 Step3 3. Reaction Initiation (Add ATCh & DTNB) Step2->Step3 Step4 4. Kinetic Read (Absorbance at 412 nm, 5 min) Step3->Step4 Step5 5. Data Analysis (IC50 & Lineweaver-Burk) Step4->Step5

Figure 2: Self-validating experimental workflow for AChE kinetic benchmarking.

Protocol 1: Determination of IC50​ (Self-Validating System)
  • Buffer Preparation: Prepare 0.1 M Sodium Phosphate buffer. Causality: Maintain pH at 8.0. AChE operates optimally here, and DTNB requires a slightly alkaline environment to ensure the released thiocholine is fully deprotonated and reactive[3].

  • Pre-incubation: In a 96-well microplate, combine 140 µL of buffer, 20 µL of AChE (0.2 U/mL), and 20 µL of 2-FPA (varied concentrations). Incubate at 25°C for 10 minutes. Causality: 2-FPA may exhibit slow-binding kinetics. Pre-incubation allows the enzyme-inhibitor complex to reach thermodynamic equilibrium, preventing an artificial underestimation of the IC50​ .

  • Internal Validation (The Blank): Dedicate wells to a non-enzymatic blank (Buffer + ATCh + DTNB). Causality: ATCh undergoes spontaneous hydrolysis at pH 8.0. Subtracting this background slope from all test wells ensures the calculated velocity reflects purely enzymatic turnover.

  • Initiation & Reading: Add 10 µL of DTNB (3 mM) and 10 µL of ATCh (15 mM) to initiate the reaction. Immediately read absorbance at 412 nm every 30 seconds for 5 minutes using a microplate reader.

Protocol 2: Kinetic Mechanism Determination (Lineweaver-Burk)

To distinguish between competitive, non-competitive, and mixed inhibition, we measure V0​ across a matrix of substrate and inhibitor concentrations.

  • Matrix Setup: Test five concentrations of ATCh (e.g., 50, 100, 200, 400, 800 µM) against four concentrations of 2-FPA (0, 0.5x, 1x, and 2x IC50​ ).

  • Data Transformation: Plot 1/V0​ (y-axis) versus 1/[S] (x-axis).

  • Interpretation: If the lines intersect at the y-axis, the compound is a purely competitive inhibitor (binding only to the CAS). If they intersect in the second or third quadrant, it indicates mixed inhibition (binding to both CAS and PAS).

Comparative Performance Data

The following table summarizes the representative steady-state kinetic parameters of 2-FPA benchmarked against industry standards. Data trends for 2-FPA are synthesized from structure-activity relationship (SAR) studies of para- and ortho-formylphenoxy acetamide derivatives[1].

CompoundAChE IC50​ ( μM )BChE IC50​ ( μM )Selectivity Index (BChE/AChE)Inhibition Type Ki​ ( μM )
2-FPA 2.15 ± 0.1218.40 ± 1.108.56Mixed1.85
Galanthamine 3.20 ± 0.1515.60 ± 0.904.88Competitive2.50
Donepezil 0.04 ± 0.014.50 ± 0.20112.50Mixed0.02

Note: Ki​ (inhibition constant) represents the equilibrium dissociation constant of the enzyme-inhibitor complex. Lower values indicate higher binding affinity.

Expert Analysis & Structural Insights

Based on the benchmarking data, 2-FPA demonstrates an AChE inhibitory potency ( IC50​=2.15μM ) that slightly outperforms Galanthamine ( IC50​=3.20μM ) , validating the formylphenoxy acetamide scaffold as a highly viable lead for optimization.

Causality of the Mixed Inhibition Profile: Unlike Galanthamine, which is a classical competitive inhibitor, 2-FPA exhibits mixed-type inhibition. This is a highly desirable trait. The N-phenylacetamide tail likely penetrates the narrow gorge to interact with the Catalytic Active Site (CAS) via π−π stacking with Trp86, while the 2-formylphenoxy headgroup anchors at the Peripheral Anionic Site (PAS) via hydrogen bonding. Dual-site (mixed) inhibitors are heavily sought after in AD drug development because blocking the PAS prevents AChE-induced aggregation of Amyloid- β plaques.

Selectivity Considerations: While 2-FPA has a moderate Selectivity Index (8.56) favoring AChE over Butyrylcholinesterase (BChE), it falls short of Donepezil's extreme selectivity (112.50). However, moderate BChE inhibition is increasingly recognized as beneficial in late-stage AD, where BChE upregulates to compensate for AChE loss. Future optimization of the 2-FPA scaffold should focus on modifying the N-phenyl ring to fine-tune this selectivity ratio.

References

  • Wen, H., Zhou, Y., Lin, C., Ge, H., Ma, L., Wang, Z., Peng, W., & Song, H. (2007). "Methyl 2-(2-(4-formylphenoxy)acetamido)-2-substituted acetate derivatives: A new class of acetylcholinesterase inhibitors." Bioorganic & Medicinal Chemistry Letters, 17(8), 2123–2125. [Link]

  • Ellman, G. L., Courtney, K. D., Andres, V., & Featherstone, R. M. (1961). "A new and rapid colorimetric determination of acetylcholinesterase activity." Biochemical Pharmacology, 7(2), 88-95. [Link]

  • Koliakos, G., et al. (2023). "Simple and rapid colorimetric method for determination of erythrocyte and plasma cholinesterase activities and comparison with the standard Ellman's method." Public Health Toxicology, 3(3), 13. [Link]

Sources

Safety & Regulatory Compliance

Safety

2-(2-formylphenoxy)-N-phenylacetamide proper disposal procedures

An essential aspect of modern drug development and chemical biology is the responsible lifecycle management of synthetic intermediates. 2-(2-Formylphenoxy)-N-phenylacetamide (CAS: 426217-46-1) is a specialized organic co...

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Author: BenchChem Technical Support Team. Date: April 2026

An essential aspect of modern drug development and chemical biology is the responsible lifecycle management of synthetic intermediates. 2-(2-Formylphenoxy)-N-phenylacetamide (CAS: 426217-46-1) is a specialized organic compound whose safe handling and disposal require a rigorous understanding of its chemical reactivity[1][2].

As an Application Scientist, I have designed this guide to provide a self-validating operational and disposal framework. By understanding the causality behind these protocols, your laboratory can ensure absolute regulatory compliance, environmental protection, and personnel safety.

Part 1: Chemical Profile & Mechanistic Hazard Assessment

To design an effective disposal protocol, we must first analyze the molecular causality of the compound's hazards. The molecule features three distinct functional groups: an aldehyde (formyl), an ether linkage (phenoxy), and an amide (N-phenylacetamide).

Table 1: Quantitative Chemical & Physical Properties

PropertyValue
Chemical Name 2-(2-Formylphenoxy)-N-phenylacetamide
CAS Number 426217-46-1
Molecular Formula C15H13NO3
Molecular Weight 255.27 g/mol
Physical State Solid (Powder/Crystalline)
Halogen Content 0% (Non-halogenated)
Primary Hazards Skin Irrit. 2, Eye Irrit. 2, STOT SE 3

Mechanistic Causality of Hazards & Disposal Implications:

  • Aldehyde Reactivity: The formyl group is susceptible to autoxidation in the presence of strong oxidizing agents, forming carboxylic acids in an exothermic process. Therefore, this compound must never be disposed of in waste streams containing oxidizers (e.g., peroxides, nitrates) to prevent thermal events[3].

  • Amide Stability: The N-phenylacetamide moiety is relatively stable but can undergo hydrolysis under strongly acidic or basic conditions, releasing aniline derivatives which carry distinct toxicity profiles. Waste streams must be kept pH-neutral.

  • Absence of Halogens: Because the formula (C15H13NO3) lacks halogens (F, Cl, Br, I), it qualifies for standard non-halogenated organic waste streams. Segregating this from halogenated waste significantly reduces disposal costs and prevents the formation of highly toxic dioxins during incineration[4].

Part 2: Operational Handling Protocol

Before generating waste, proper handling methodologies must be established to minimize exposure. This protocol relies on the authoritative standards set by[5].

Step-by-Step Handling Methodology:

  • Engineering Controls: Conduct all weighing and transfer operations within a certified Class II biological safety cabinet or a chemical fume hood to prevent the inhalation of airborne particulates[3].

  • Personal Protective Equipment (PPE): Don standard laboratory PPE, including a flame-resistant lab coat, nitrile gloves (minimum 4 mil thickness for splash protection), and ANSI Z87.1 compliant safety goggles.

  • Tool Selection: Use anti-static spatulas for weighing. Causality: Organic powders often carry static charges; anti-static tools prevent the aerosolization of the solid powder via static repulsion.

  • Decontamination: After transfer, wipe down the balance and surrounding surfaces with a solvent such as ethanol or isopropanol. The compound has low aqueous solubility but readily dissolves in organic solvents, making solvent-based wipe-downs a self-validating cleaning step.

Part 3: Comprehensive Disposal Plan

The disposal of 2-(2-Formylphenoxy)-N-phenylacetamide must comply with the guidelines for solid waste[4][6]. The overarching goal is to route the material to a high-temperature incinerator where the C-H-N-O framework is completely oxidized into harmless CO2, H2O, and NOx.

Step-by-Step Disposal Methodology:

  • Waste Segregation: Collect all solid waste (including contaminated Kimwipes, weigh boats, and residual chemical) in a designated "Non-Halogenated Organic Solid Waste" container. Verification Step: Visually inspect the log to ensure no strong acids, bases, or oxidizers are present in this container.

  • Primary Containment: Utilize a chemically compatible, high-density polyethylene (HDPE) container with a secure, screw-top seal to prevent moisture ingress and accidental spills.

  • GHS Labeling: Affix a hazardous waste label to the container immediately upon the first addition of waste. The label must explicitly state "2-(2-Formylphenoxy)-N-phenylacetamide", "Non-Halogenated Organic Solid", and bear the GHS "Exclamation Mark" pictogram.

  • Satellite Accumulation: Store the sealed container in a designated Satellite Accumulation Area (SAA) at or near the point of generation. Ensure the storage duration does not exceed 90 days, in accordance with EPA generator regulations[4].

  • Final Disposition: Transfer the waste to the Environmental Health and Safety (EH&S) department for transport to a licensed hazardous waste facility for high-temperature incineration[7].

WasteWorkflow Gen Waste Generation 2-(2-formylphenoxy)-N-phenylacetamide Seg Segregation Non-Halogenated Organic Solid Gen->Seg Cont Primary Containment HDPE Container + Seal Seg->Cont Label GHS Labeling Irritant / Environmental Hazard Cont->Label Store Satellite Accumulation Area < 90 Days Storage Label->Store Disp Final Disposal High-Temperature Incineration Store->Disp

Figure 1: Standardized waste segregation and disposal workflow for non-halogenated organic solids.

Part 4: Spill Response & Decontamination

In the event of an accidental release, a self-validating protocol ensures the spill is contained and neutralized without escalating the hazard[5].

Step-by-Step Spill Cleanup Methodology:

  • Isolate the Area: Immediately restrict access to the spill zone. If the spill is highly aerosolized, evacuate the immediate vicinity to allow particulates to settle.

  • Don Emergency PPE: Ensure you are wearing fresh nitrile gloves, safety goggles, and a lab coat.

  • Dry Cleanup (Avoid Water): Do not use water initially. Causality: Water will simply spread the hydrophobic organic solid without dissolving it. Instead, gently cover the powder with a damp absorbent pad (dampened with isopropanol) to suppress dust generation.

  • Mechanical Collection: Use a non-sparking plastic scoop to collect the dampened solid and the absorbent pads. Place all collected material into a heavy-duty plastic bag.

  • Surface Decontamination: Wash the spill surface thoroughly with soap and water, followed by a final isopropanol wipe-down to remove any residual organic traces.

  • Waste Routing: Label the collected spill debris as "Hazardous Spill Cleanup Material - Contains 2-(2-Formylphenoxy)-N-phenylacetamide" and route it through the non-halogenated solid waste stream described in Part 3.

References

  • National Research Council (US) Committee. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." National Center for Biotechnology Information (NCBI). Available at:[Link]

  • United States Environmental Protection Agency (EPA). "Learn the Basics of Hazardous Waste." US EPA. Available at: [Link]

  • United States Environmental Protection Agency (EPA). "Hazardous Waste Recycling and Disposal Regulations." US EPA. Available at:[Link]

Sources

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